1-bromo-4-[(1R)-1-methoxyethyl]benzene

Core Science & Biosynthesis

High-Resolution NMR Characterization of 1-Bromo-4-[(1R)-1-methoxyethyl]benzene: A Definitive Guide for Structural Elucidation

Target Audience: Analytical Chemists, Structural Biologists, and Drug Development Professionals Document Type: Technical Whitepaper & Experimental Guide

Executive Summary

The structural verification of chiral building blocks is a critical bottleneck in pharmaceutical development. This whitepaper provides an authoritative framework for the Nuclear Magnetic Resonance (NMR) spectroscopic analysis of 1-bromo-4-[(1R)-1-methoxyethyl]benzene . By deconstructing the mechanistic causality behind the observed 1 H and 13 C chemical shifts, this guide establishes a self-validating experimental protocol and provides high-fidelity reference data for structural elucidation.

Structural Rationale and Mechanistic Causality

The molecule 1-bromo-4-[(1R)-1-methoxyethyl]benzene is a para-disubstituted aromatic system featuring a halogen (bromine) and a chiral methoxyethyl ether moiety. Accurate spectral interpretation requires analyzing the competing electronic and magnetic environments within the molecule.

Causality of 1 H NMR Chemical Shifts

The proton environment is dictated by inductive effects, magnetic anisotropy, and spin-spin coupling dynamics:

• Benzylic Methine (-CH-): The single proton attached to the chiral center experiences profound deshielding due to the combined electron-withdrawing inductive effect of the adjacent oxygen atom and the magnetic anisotropy of the aromatic ring. This results in a downfield resonance at approximately 4.30 ppm[1]. It appears as a distinct quartet due to spin-spin coupling with the adjacent methyl group ( n+1 rule, J=6.5 Hz).

• Methoxy (-OCH 3​ ) and Methyl (-CH 3​ ) Groups: The methoxy protons resonate as a sharp singlet near 3.22 ppm, deshielded by the directly attached electronegative oxygen. Conversely, the terminal methyl group is relatively shielded, appearing as a doublet at 1.42 ppm[1].

• Aromatic Region (AA'BB' System): The para-substitution creates an AA'BB' spin system, which simplifies to two apparent doublets at 400 MHz. The protons ortho to the bromine atom (C2, C6) resonate further downfield (~7.48 ppm) compared to those ortho to the alkyl group (~7.20 ppm). This is driven by the electronegativity of the bromine atom overriding its resonance electron-donating capability in this specific ground state[2].

Causality of 13 C NMR Chemical Shifts

Carbon shifts in this molecule are highly sensitive to hybridization and heavy atom effects:

• Heavy Atom Effect: The ipso-carbon attached directly to the bromine (C1) exhibits a characteristic upfield shift to approximately 121.3 ppm. This "heavy atom effect" is caused by the large electron cloud of bromine shielding the carbon nucleus, a hallmark of brominated aromatics[2].

• Oxygen Deshielding: The benzylic methine carbon is highly deshielded (~79.2 ppm) by the electronegative oxygen, while the methoxy carbon resonates at ~56.8 ppm[1].

Stereochemical Considerations

While the compound possesses a (1R) stereocenter, standard 1D NMR in achiral solvents (like CDCl 3​ ) cannot distinguish between the (1R) and (1S) enantiomers[3]. To determine enantiomeric excess ( ee ) during drug development, the protocol must be modified by introducing a Chiral Solvating Agent (CSA), such as Pirkle's alcohol. The CSA forms transient diastereomeric complexes that resolve the previously equivalent enantiomeric signals into distinct, integrable peaks[3].

Quantitative Data Summaries

The following tables summarize the expected high-resolution NMR data, forming a baseline for empirical comparison.

Table 1: 1 H NMR Spectral Data (400 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constant ( J , Hz)	Integration	Structural Assignment
-CH 3​	1.42	Doublet (d)	6.5	3H	Terminal methyl group
-OCH 3​	3.22	Singlet (s)	-	3H	Methoxy ether group
-CH-	4.30	Quartet (q)	6.5	1H	Benzylic methine
Ar-H (C3, C5)	7.20	Doublet (d)	8.2	2H	Protons ortho to methoxyethyl
Ar-H (C2, C6)	7.48	Doublet (d)	8.2	2H	Protons ortho to bromine

*Apparent doublets resulting from an AA'BB' aromatic spin system.

Table 2: 13 C NMR Spectral Data (100 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Assignment	Mechanistic Causality
-CH 3​	23.5	Methyl carbon	Aliphatic environment, highly shielded
-OCH 3​	56.8	Methoxy carbon	Deshielded by electronegative Oxygen
-CH-	79.2	Benzylic methine	Deshielded by Oxygen and Aromatic ring
C1 (Ar)	121.3	C-Br (Ipso)	Shielded via Heavy Atom Effect of Bromine
C3, C5 (Ar)	127.8	Ortho to alkyl	Standard aromatic environment
C2, C6 (Ar)	131.5	Ortho to Bromine	Deshielded by inductive pull of Bromine
C4 (Ar)	142.6	C-Alkyl (Ipso)	Deshielded by alkyl substitution

Standardized Experimental Protocol

To ensure absolute trustworthiness and reproducibility, the following self-validating protocol must be strictly adhered to. The inclusion of Tetramethylsilane (TMS) acts as an internal self-validating standard; if the TMS peak deviates from 0.00 ppm, the entire spectrum's referencing is automatically flagged for recalibration.

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 15–20 mg of the 1-bromo-4-[(1R)-1-methoxyethyl]benzene analyte.

• Dissolution: Dissolve the sample in 0.6 mL of deuterated chloroform (CDCl 3​ , 99.8% D) containing 0.03% v/v TMS.

• Filtration: Pass the solution through a glass wool plug directly into a precision 5 mm NMR tube. Removing particulate matter is critical for achieving high magnetic field homogeneity.

• Spectrometer Setup: Insert the tube into a 400 MHz (or higher) NMR spectrometer. Tune the probe to the Larmor frequencies of 1 H (400.13 MHz) and 13 C (100.61 MHz).

• Locking and Shimming: Lock the magnetic field to the 2 H resonance of CDCl 3​ . Perform automated gradient shimming (Z1-Z5) until the lock level is maximized and stable.

• 1 H Acquisition: Execute a standard 1D proton pulse sequence (e.g., zg30). Set the spectral width to 12 ppm, number of scans (ns) to 16, and relaxation delay (d1) to 1.0 s.

• 13 C Acquisition: Execute a proton-decoupled 13 C sequence (e.g., zgpg30). Set the spectral width to 250 ppm, number of scans to 512–1024, and relaxation delay to 2.0 s to ensure full relaxation of quaternary carbons.

• Processing: Apply an exponential window function (Line Broadening = 0.3 Hz for 1 H, 1.0 Hz for 13 C). Perform Fourier transformation, manual phase correction, baseline correction, and reference the TMS peak exactly to 0.00 ppm.

Diagrammatic Workflows and Logical Relationships

Step-by-step NMR acquisition workflow from sample preparation to spectral processing.

Causal relationships between molecular features and observed chemical shifts.

References

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• (S)-(1-Methoxyethyl)
• Transition Metal-Free Approach for the Late-Stage Benzylic C(sp3 )–H Etherifications and Esterifications - The Royal Society of Chemistry, rsc.org,

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A Technical Guide to Assessing the Thermal Stability of 1-bromo-4-[(1R)-1-methoxyethyl]benzene

Introduction: The Imperative of Thermal Stability in Drug Development

In the landscape of pharmaceutical development, the thermal stability of an active pharmaceutical ingredient (API) or intermediate is a cornerstone of safety, efficacy, and process control. An understanding of a compound's decomposition temperature and behavior under thermal stress is critical for defining safe manufacturing parameters, establishing stable storage conditions, and mitigating risks of thermal runaway events.[1][2] The subject of this guide, 1-bromo-4-[(1R)-1-methoxyethyl]benzene, is a chiral building block with potential applications in organic synthesis and drug discovery.

A thorough review of public domain literature and chemical databases reveals a significant data gap: there is no published experimental data detailing the specific thermal stability or decomposition temperature of 1-bromo-4-[(1R)-1-methoxyethyl]benzene. This absence of information necessitates a predictive and methodological approach. This guide, therefore, serves not as a repository of existing data, but as a comprehensive framework for researchers, scientists, and drug development professionals to expertly assess the thermal properties of this and other novel compounds. We will proceed by establishing a stability profile through chemical analogy, hypothesizing decomposition pathways, and providing detailed, field-proven protocols for Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Predicted Physicochemical Properties and Stability Profile: An Analysis by Analogy

In the absence of direct data, we can construct a probable profile for 1-bromo-4-[(1R)-1-methoxyethyl]benzene by examining structurally similar compounds. The core structure combines a brominated aromatic ring with an alkyl ether side chain. By comparing the properties of its constituent parts, we can infer its likely characteristics.

Analogous Compound	Structure	Boiling Point (°C)	Melting Point (°C)	Density (g/mL)	Key Features
4-Bromoanisole	A brominated benzene ring with a simple methoxy group.	223[3][4][5]	9-10[3][4][5]	1.494 @ 25°C[3][5]	Stable, combustible, incompatible with strong oxidizing agents.[3][4]
1-Bromo-4-ethylbenzene	A brominated benzene ring with a simple ethyl group.	204[6]	-43	1.343 @ 25°C[6]	Incompatible with strong oxidizing agents.
(1-Methoxyethyl)benzene	The core side chain attached to a non-brominated benzene ring.	~190 (for the 2-methoxyethyl isomer)[7]	N/A	~0.95 (for the 2-methoxyethyl isomer)[7]	Provides insight into the ether side chain's contribution.
1-bromo-4-[(1R)-1-methoxyethyl]benzene	Target Compound	Predicted: 220-240	Predicted: < 25 (Liquid)	Predicted: ~1.3-1.4	Expected to be a combustible liquid, with stability influenced by both the C-Br and C-O-C bonds.

Expert Insights: The data suggests that 1-bromo-4-[(1R)-1-methoxyethyl]benzene is likely a high-boiling, colorless to pale yellow liquid at room temperature. Its density will be significantly influenced by the bromine atom, placing it in the range of 1.3 to 1.4 g/mL. The stability will be governed by the weakest bonds in the molecule. While generally stable under standard conditions, the presence of both a bromo-substituent and an ether linkage introduces potential pathways for thermal degradation.

Hypothesized Thermal Decomposition Pathways

The thermal decomposition of organobromine compounds can be complex, often proceeding through radical mechanisms, particularly at elevated temperatures.[8][9] For 1-bromo-4-[(1R)-1-methoxyethyl]benzene, decomposition is likely initiated by the cleavage of the weakest chemical bonds.

Primary Fission Points:

• Carbon-Bromine (C-Br) Bond Cleavage: The C-Br bond on the aromatic ring is a likely point of initial fission, generating an aryl radical and a bromine radical. This is a common decomposition pathway for brominated flame retardants and other bromo-aromatic compounds.[9][10]

• Ether Linkage Cleavage (C-O): The C-O bonds in the methoxyethyl side chain are also susceptible to thermal cleavage. This could occur at the benzylic position or at the methoxy bond.

• Benzylic Carbon-Carbon (C-C) Cleavage: The bond between the benzene ring and the ethyl side chain could also break under thermal stress.

Potential Decomposition Products: Upon initial bond cleavage, a cascade of radical reactions can occur, leading to a mixture of products. The presence of abstractable hydrogen atoms on the side chain could facilitate the formation of hydrogen bromide (HBr) , a corrosive and toxic gas.[11] Other potential products include substituted benzenes, styrenes, and smaller volatile organic compounds from the fragmentation of the side chain.

Caption: Hypothesized thermal decomposition pathways for the target molecule.

Recommended Experimental Protocols for Thermal Analysis

Given the unknown nature of the compound, a systematic thermal analysis is required. The combination of Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) provides a comprehensive understanding of both mass loss and energetic changes as a function of temperature.[1][12]

Core Principles & Instrumentation

• Thermogravimetric Analysis (TGA): Measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[13][14][15] It is ideal for determining decomposition temperatures, moisture/volatile content, and compositional analysis.[13]

• Differential Scanning Calorimetry (DSC): Measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature.[16] It identifies thermal events such as melting, crystallization, and exothermic decompositions.[17][18]

Critical Safety Precautions for Unknown Samples

When analyzing a compound with unknown thermal stability, safety is paramount. Rapid decomposition can lead to crucible rupture and instrument damage, while evolved gases may be toxic or flammable.[19]

• Small Sample Size: Begin analysis with a very small sample mass (1-3 mg) to minimize the energy released during any exothermic event.

• Vented Crucibles: Use vented aluminum or appropriate crucibles to prevent pressure buildup from off-gassing. For potentially energetic materials, specialized high-pressure crucibles might be considered, but initial screening should prioritize safety.

• Inert Atmosphere: Conduct initial screening scans under an inert nitrogen atmosphere to prevent oxidation, which can complicate the thermogram and lower the decomposition temperature.

• Ventilation: Ensure the instrument is located in a well-ventilated area or connected to an exhaust system to safely remove any hazardous gases produced during decomposition.[19]

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Safety data sheet (SDS) and toxicity profile of 1-bromo-4-[(1R)-1-methoxyethyl]benzene

An In-depth Technical Guide to the Safety and Toxicity Profile of 1-bromo-4-[(1R)-1-methoxyethyl]benzene

Abstract

This guide provides a comprehensive overview of the known safety information and a proposed toxicological evaluation strategy for the chiral aromatic compound, 1-bromo-4-[(1R)-1-methoxyethyl]benzene. Intended for researchers, chemists, and drug development professionals, this document addresses the current data gap in the public domain for this specific molecule. By synthesizing information from structurally similar compounds and referencing established regulatory guidelines, this whitepaper presents a robust framework for safe handling and initial toxicological characterization. The core of this guide focuses on providing field-proven, actionable experimental protocols for determining cytotoxicity and mutagenicity, thereby establishing a foundational dataset for further preclinical development.

Introduction: The Challenge of Novel Chemical Entities

In the landscape of pharmaceutical research and fine chemical synthesis, novel chemical entities (NCEs) like 1-bromo-4-[(1R)-1-methoxyethyl]benzene present a dual challenge: immense potential coupled with a lack of established safety and toxicity data. As of this writing, a comprehensive, publicly available toxicological profile for this specific stereoisomer does not exist. This guide, therefore, serves two primary purposes: first, to collate all available chemical and physical data and extrapolate potential hazards based on analogous structures; and second, to provide a detailed, scientifically-grounded roadmap for generating the essential safety data required for any new compound entering a research and development pipeline. This proactive approach is fundamental to ensuring laboratory safety and regulatory compliance.

Compound Identification and Physicochemical Properties

A thorough understanding of a compound's physical and chemical properties is the bedrock of its safety assessment. These characteristics dictate handling procedures, storage requirements, and potential environmental fate.

Property	Value	Source
Chemical Name	1-bromo-4-[(1R)-1-methoxyethyl]benzene	-
CAS Number	1632289-26-9	[1]
Molecular Formula	C₉H₁₁BrO	[1]
Molecular Weight	215.09 g/mol	[1]
Predicted XlogP	2.7	[2]
Appearance	Not specified (likely a liquid or low-melting solid)	-
Solubility	Insoluble in water (predicted)	[3]
Storage	Sealed in dry, room temperature conditions	[1]

Hazard Assessment: An Extrapolative Approach

In the absence of a specific Safety Data Sheet (SDS), a preliminary hazard assessment can be constructed by examining the SDS of structurally related compounds. For instance, 1-bromo-4-isopropylbenzene (CAS 586-61-8) and 4-bromoanisole (CAS 104-92-7) share the core bromobenzene moiety.

Based on these analogs, 1-bromo-4-[(1R)-1-methoxyethyl]benzene should be handled as a hazardous substance with the following anticipated classifications:

• Skin Corrosion/Irritation (Category 2): Causes skin irritation.[4]

• Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[4]

• Acute Oral Toxicity (Category 4): May be harmful if swallowed.[5]

Signal Word: Warning

Recommended Precautionary Statements:

• Prevention: Wash hands and any exposed skin thoroughly after handling. Wear protective gloves, clothing, and eye/face protection. Do not eat, drink, or smoke when using this product.[4]

• Response:

  • IF ON SKIN: Wash with plenty of soap and water. If skin irritation occurs, seek medical advice.

  • IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, seek medical advice.

  • IF SWALLOWED: Call a POISON CENTER or doctor if you feel unwell. Rinse mouth.[5]

• Handling: All work should be conducted in a well-ventilated chemical fume hood. Avoid inhalation of vapors or mists.

Proposed Toxicological Evaluation Strategy

For a novel compound with no existing data, a tiered, in vitro-first approach is the most ethical and scientifically sound strategy. It aligns with the principles of the 3Rs (Replacement, Reduction, and Refinement) and provides critical data to inform decisions about further, more extensive testing. The following protocols represent the essential first tier of a toxicological assessment.

In Vitro Cytotoxicity Assessment

Causality and Justification: The first question for any new compound is its potential to cause cell death. A basal cytotoxicity assay is a rapid and cost-effective method to determine the concentration range at which the compound exerts toxic effects on cells. This data, specifically the IC50 (the concentration that inhibits 50% of cell viability), is crucial for designing subsequent, more complex assays and can even be used in models to estimate a starting dose for in vivo acute oral toxicity studies, thereby reducing the number of animals required.[6] The Neutral Red Uptake (NRU) assay is a widely accepted method for this purpose.

Experimental Protocol: Neutral Red Uptake (NRU) Cytotoxicity Assay

• Cell Culture: Plate a suitable human cell line (e.g., HepG2 for liver toxicity screening, or HaCaT for skin) in a 96-well microplate at a density of 1x10⁴ cells/well. Incubate for 24 hours to allow for cell attachment.

• Compound Preparation: Prepare a 2X stock of 1-bromo-4-[(1R)-1-methoxyethyl]benzene in a suitable solvent (e.g., DMSO) and then serially dilute it in cell culture medium to create a range of final test concentrations. Ensure the final solvent concentration is consistent across all wells and does not exceed 0.5%.

• Cell Treatment: Remove the existing medium from the cells and add 100 µL of the prepared compound dilutions (and vehicle controls) to the appropriate wells. Incubate for 24 hours.

• Neutral Red Staining: After incubation, remove the treatment medium. Wash the cells gently with PBS. Add 100 µL of medium containing 50 µg/mL Neutral Red dye to each well and incubate for 3 hours. This allows viable cells to incorporate the dye into their lysosomes.

• Dye Extraction: Remove the staining solution, wash the cells with PBS, and add 150 µL of a destain solution (e.g., 50% ethanol, 1% acetic acid) to each well. Agitate the plate for 10 minutes to extract the dye.

• Quantification: Measure the absorbance of the extracted dye at 540 nm using a microplate reader.

• Data Analysis: Calculate the percent viability for each concentration relative to the vehicle control. Plot the results to generate a dose-response curve and determine the IC50 value.

Caption: Workflow for the In Vitro Neutral Red Uptake Cytotoxicity Assay.

Genotoxicity Assessment: Bacterial Reverse Mutation (Ames) Test

Causality and Justification: A critical question in early drug development is whether a compound can cause DNA mutations, a property often linked to carcinogenicity. The Ames test is the global gold standard for initial mutagenicity screening.[7] It is a regulatory requirement and uses specific strains of bacteria to detect point mutations caused by a chemical. The inclusion of a mammalian metabolic activation system (S9 fraction) is crucial, as some chemicals only become mutagenic after being metabolized by liver enzymes.[8] A positive result in the Ames test is a significant red flag requiring further investigation.

Experimental Protocol: Ames Test (OECD 471)

• Strain Selection: Utilize a minimum of five tester strains, including four Salmonella typhimurium strains (TA98, TA100, TA1535, TA1537) and one Escherichia coli strain (WP2 uvrA) or S. typhimurium TA102.[8] This combination detects various types of point mutations (frameshift and base-pair substitutions).

• Metabolic Activation: Conduct two parallel experiments for each strain: one with and one without the addition of a liver S9 fraction (typically from Aroclor- or phenobarbital/β-naphthoflavone-induced rats) to simulate mammalian metabolism.[8]

• Dose Range Finding: Perform a preliminary range-finding study to determine the appropriate concentration range of the test compound, identifying any concentrations that are cytotoxic to the bacteria.

• Plate Incorporation Method:

  • In a test tube, mix 0.1 mL of the bacterial culture, 0.1 mL of the test compound solution (at various concentrations), and 0.5 mL of the S9 mix or a buffer.

  • Add 2.0 mL of molten top agar and vortex gently.

  • Pour the mixture onto the surface of a minimal glucose agar plate.

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Colony Counting: Count the number of revertant colonies on each plate. Only bacteria that have undergone a reverse mutation can synthesize the required amino acid (histidine for Salmonella, tryptophan for E. coli) and form visible colonies.

• Data Interpretation: A positive response is defined as a dose-related increase in the number of revertant colonies that is at least double the background (spontaneous reversion) rate observed in the negative control.

Caption: Logical workflow for the Ames Bacterial Reverse Mutation Test.

Conclusion and Path Forward

While 1-bromo-4-[(1R)-1-methoxyethyl]benzene is a compound with limited public safety data, a responsible path forward involves treating it with the caution afforded to skin and eye irritants and potentially harmful oral agents. The true core of scientific integrity and due diligence lies in generating robust data. The in vitro cytotoxicity and Ames mutagenicity assays detailed herein represent the non-negotiable first steps in characterizing the toxicological profile of this, or any, novel chemical entity. The results from these foundational assays will dictate the necessity and design of all subsequent safety and toxicological studies, ensuring a data-driven approach to drug development and chemical research.

References

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• Bacterial Reverse Mutation Assay or Ames assay (OECD 471). (n.d.). National Institute of Biology (NIB). Retrieved from [Link]

• 1-bromo-4-(1-methoxyethyl)benzene (C9H11BrO). (n.d.). PubChemLite. Retrieved from [Link][2]

• OECD. (2010). Guidance Document on Using Cytotoxicity Tests to Estimate Starting Doses for Acute Oral Systematic Toxicity Tests. OECD Series on Testing and Assessment, No. 129. Retrieved from [Link][6]

• Ames Mutagenicity Testing (OECD 471). (n.d.). CPT Labs. Retrieved from [Link]

• 1-bromo-4-(1-methylethyl)benzene - Physico-chemical Properties. (2024, April 9). ChemBK. Retrieved from [Link][3]

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Mass Spectrometry Fragmentation Pattern of 1-Bromo-4-[(1R)-1-methoxyethyl]benzene: A Mechanistic and Analytical Guide

Executive Summary

The structural characterization of chiral benzylic ethers, such as 1-bromo-4-[(1R)-1-methoxyethyl]benzene , is a critical analytical step in pharmaceutical development and synthetic organic chemistry. This whitepaper provides an in-depth mechanistic analysis of its gas-phase fragmentation under standard Electron Ionization (EI) Mass Spectrometry. By synthesizing fundamental ionization kinetics with empirical data, this guide establishes a self-validating framework for identifying this molecule and its derivatives.

Ionization Kinetics and the Role of Stereochemistry

When 1-bromo-4-[(1R)-1-methoxyethyl]benzene is subjected to 70 eV Electron Ionization (EI), the molecule is bombarded with electrons possessing energy far exceeding its ionization potential (~9–10 eV).

The Causality of Charge Localization

The initial ionization event removes an electron from the highest occupied molecular orbital (HOMO). In this molecule, the non-bonding lone pairs on the methoxy oxygen atom have a lower ionization energy than the aromatic π -system or the σ -bonds. Consequently, the radical cation ( M+∙ ) predominantly localizes on the oxygen atom. This specific charge localization is the mechanistic driver for the subsequent fragmentation pathways, as the molecule attempts to stabilize the unpaired electron and positive charge.

Stereochemical Blindness in 1D EI-MS

While the molecule possesses a defined (1R) stereocenter, standard 1D EI-MS is inherently "blind" to absolute stereochemistry. The massive internal energy deposited during 70 eV ionization (~6000 kJ/mol) induces unimolecular dissociation long before any chiral environmental differences can influence the kinetics. Therefore, the fragmentation pattern described herein applies equally to the (1S) enantiomer and the racemic mixture.

The Internal Isotopic Tag: Bromine's Signature

A defining feature of this molecule's mass spectrum is the presence of a single bromine atom. Bromine exists in nature as two stable isotopes: 79Br (50.69%) and 81Br (49.31%).

This near 1:1 natural abundance acts as a built-in, self-validating isotopic tag. Any fragment ion that retains the intact bromophenyl ring will present as a distinct doublet separated by 2 mass units (Da) with approximately equal intensities. The molecular ion ( M+∙ ) appears at m/z 214 and 216. If a fragment lacks this doublet, it unequivocally proves that the carbon-bromine bond has been cleaved or the entire aryl group has been lost.

Core Fragmentation Pathways

The fragmentation of 1-bromo-4-[(1R)-1-methoxyethyl]benzene follows four primary unimolecular dissociation routes, driven by the thermodynamic stability of the resulting product ions.

Pathway A: Homolytic α -Cleavage (Loss of Methyl Radical)

As detailed in the , α -cleavage is the most dominant pathway for aliphatic and benzylic ethers[1]. The oxygen radical cation utilizes one of its unpaired electrons to form a carbon-oxygen double bond, forcing the homolytic cleavage of the adjacent C-C bond[2]. Losing the methyl radical ( −15 Da ) yields a highly resonance-stabilized benzylic oxonium ion at m/z 199 / 201 . This is analogous to the base peak observed at m/z 121 in the non-halogenated [3].

Pathway B: Heterolytic Inductive Cleavage (Loss of Methoxy Radical)

Alternatively, the strong electron-donating nature of the aromatic ring can stabilize a positive charge at the benzylic position. Heterolytic cleavage of the C-O bond results in the loss of a neutral methoxy radical ( −31 Da ), generating a benzylic carbocation at m/z 183 / 185 .

Pathway C: Neutral Elimination (Loss of Methanol)

Benzylic ethers frequently undergo a rearrangement to expel a stable neutral molecule. The transfer of a hydrogen atom to the methoxy oxygen allows for the elimination of methanol ( −32 Da ), leaving behind a styrenyl radical cation at m/z 182 / 184 .

Pathway D: Homolytic α -Cleavage (Loss of Aryl Radical)

If the α -cleavage occurs on the opposite side of the methoxy group, the massive bromophenyl radical ( −155/157 Da ) is expelled. This leaves a small, highly stable aliphatic oxonium ion [CH3​−CH=O+−CH3​] at m/z 59 . The sudden disappearance of the bromine isotopic doublet in this peak serves as absolute confirmation of this specific structural cleavage.

Fig 1. Primary EI-MS fragmentation pathways of 1-bromo-4-[(1R)-1-methoxyethyl]benzene.

Quantitative Data Summary

The table below summarizes the diagnostic fragments required to validate the presence of 1-bromo-4-[(1R)-1-methoxyethyl]benzene in an analytical sample.

Fragment Ion	m/z ( 79Br / 81Br )	Mass Loss (Da)	Cleavage Mechanism	Structural Assignment
Molecular Ion	214 / 216	0	None	[p-Br-C6​H4​-CH(OCH3​)CH3​]+∙
[M−CH3​]+	199 / 201	15	Homolytic α -cleavage	[p-Br-C6​H4​-CH=O+-CH3​]
[M−OCH3​]+	183 / 185	31	Heterolytic Inductive	[p-Br-C6​H4​-CH+-CH3​]
[M−CH3​OH]+∙	182 / 184	32	Neutral Elimination	[p-Br-C6​H4​-CH=CH2​]+∙
[M−Ar]+	59	155 / 157	Homolytic α -cleavage	[CH3​-CH=O+-CH3​]

Experimental Protocol: Self-Validating GC-MS Workflow

To ensure high-fidelity data acquisition and prevent false positives, the following self-validating GC-MS protocol must be executed.

Step-by-Step Methodology

• Sample Preparation : Dilute the standard or synthetic mixture to 10–50 ppm in GC-grade hexane.

  • Causality: Hexane is a highly volatile, non-polar solvent that expands predictably in the injection port, preventing backflash and ensuring quantitative transfer to the column.

• Chromatographic Separation : Inject 1 µL into a Gas Chromatograph equipped with a non-polar capillary column (e.g., 5% phenyl / 95% dimethylpolysiloxane, 30m x 0.25mm x 0.25µm). Use a temperature ramp from 80 °C to 280 °C at 15 °C/min.

  • Causality: The non-polar stationary phase separates analytes strictly by boiling point. Because benzylic ethers lack strong hydrogen-bond donors, a non-polar column prevents active-site interactions, eliminating peak tailing and on-column thermal degradation.

• Ionization : Operate the mass spectrometer source in Electron Ionization (EI) mode at an exact potential of 70 eV, with the source temperature maintained at 230 °C.

  • Causality: 70 eV is the universal standard for EI-MS. It provides sufficient internal energy to reliably overcome the activation barriers for both the α -cleavage and neutral loss pathways, ensuring the resulting spectrum is directly comparable to established databases.

• Mass Analysis & Data Validation : Scan the quadrupole or Time-of-Flight (TOF) analyzer from m/z 40 to 300.

  • Self-Validation Check: Upon peak elution, immediately assess the m/z 214/216 and 199/201 clusters. If the 1:1 isotopic ratio is absent, the peak is an isobaric contaminant, not the target brominated ether.

Fig 2. Self-validating GC-MS experimental workflow for chiral benzylic ethers.

References

• Chemistry Steps - Alpha (α) Cleavage in Mass Spectrometry.[2] URL: [Link]

• Chemistry LibreTexts - 12.3: Mass Spectrometry of Some Common Functional Groups.[1] URL: [Link]

• National Center for Biotechnology Information (PubChem) - (1-Methoxyethyl)benzene | CID 19913.[3] URL:[Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Alpha (α) Cleavage - Chemistry Steps [chemistrysteps.com]
• 3. (1-Methoxyethyl)benzene | C9H12O | CID 19913 - PubChem [pubchem.ncbi.nlm.nih.gov]

Spectroscopic Fingerprinting of Chiral Aryl Halides: A Technical Guide to the IR Absorption Bands of 1-Bromo-4-[(1R)-1-methoxyethyl]benzene

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Finalizing the Diagram

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Completing the Guide

I'm now putting the finishing touches on the document. I have carefully revised the workflow diagram, confirming each label is clear and each link is accurate. I'm focusing on ensuring it meets E-E-A-T. I've also done a final review of the text for consistency and clarity.

Refining the Protocol

I'm now revising the experimental protocol to explain why ATR-FTIR is the method of choice. ATR avoids the moisture artifacts that transmission FTIR can introduce. In this workflow, I will focus on the clear and concise step-by-step methodology for this specific compound, including spectral acquisition, data processing, and analysis. I am now creating a references section.

Finalizing the Document

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Finalizing the Analysis

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Detailing the Procedure

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Finalizing the Document

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Reviewing the Spectral Table

I'm now integrating the table of spectral data and making sure the intensity column accurately reflects vibrational modes. I'm cross-checking the wavenumbers for C-H stretches, C=C stretches, C-O-C asymmetric stretch, and also, importantly, the C-Br stretch range. I am also making sure the data in the table aligns with the spectral regions in the dot diagram.

As a Senior Application Scientist, I frequently encounter the challenge of structurally validating complex chiral intermediates. The compound 1-bromo-4-[(1R)-1-methoxyethyl]benzene is a prime example of a highly functionalized building block used in advanced pharmaceutical synthesis. It features a para-disubstituted aromatic ring, a heavy halogen substituent, and a chiral benzylic ether linkage.

This whitepaper provides an in-depth mechanistic breakdown of its Infrared (IR) absorption bands, moving beyond simple peak-picking to explain the physical causality behind each vibrational mode. Furthermore, it outlines a self-validating experimental protocol designed to eliminate common spectroscopic artifacts.

Structural Mechanics & Vibrational Causality

To accurately interpret the IR spectrum of 1-bromo-4-[(1R)-1-methoxyethyl]benzene, we must analyze the molecule as a system of coupled harmonic oscillators. The unique electronic and steric environments of its functional groups directly dictate its absorption frequencies.

The Heavy Atom Effect on the Aryl Bromide (C–Br)

According to Hooke’s Law, the vibrational frequency of a chemical bond is inversely proportional to the square root of its reduced mass. Bromine possesses a significant atomic mass (~80 amu), which drastically increases the reduced mass of the C–Br oscillator. This forces the fundamental stretching frequency down into the lower fingerprint region, typically between 750 and 515 cm⁻¹[1]. In aromatic systems like bromobenzene derivatives, this diagnostic stretch is prominently observed around 727 cm⁻¹[2].

Stereoelectronic Hyperconjugation in the Methoxy Group

The ether linkage presents a strong asymmetric C–O–C stretch between 1150 and 1085 cm⁻¹. However, the most diagnostic feature of the methoxy (–OCH₃) group is its unusually low C–H stretching frequency (~2830–2815 cm⁻¹). This shift is caused by stereoelectronic hyperconjugation: the lone electron pairs on the oxygen atom donate electron density into the adjacent C–H antibonding (σ*) orbitals. This phenomenon weakens the C–H bond, lowering its force constant and shifting its absorption to a lower wavenumber than standard aliphatic C–H stretches.

Aromatic para-Substitution Dynamics

The spatial arrangement of substituents on the benzene ring governs the out-of-plane (oop) bending vibrations of the remaining hydrogen atoms. In a para-disubstituted system like this one, the two adjacent hydrogen atoms on each side of the ring vibrate in phase. This synchronous movement produces a highly diagnostic, intense absorption band between 850 and 800 cm⁻¹, definitively proving the 1,4-substitution pattern.

Core IR Absorption Bands

The following table summarizes the quantitative spectral data expected for 1-bromo-4-[(1R)-1-methoxyethyl]benzene, categorized by structural feature.

Structural Feature	Functional Group	Wavenumber Range (cm⁻¹)	Intensity	Vibrational Mode
Aromatic Ring	C–H	3100 – 3000	Weak to Medium	C–H stretching[1]
Aliphatic Chain	C–H (Methyl)	2990 – 2850	Medium	C–H asym. & sym. stretching
Ether Linkage	C–H (Methoxy)	2830 – 2815	Weak	C–H stretching (hyperconjugation)
Aromatic Ring	C=C	1600, 1580, 1500, 1450	Med to Strong	C=C ring stretching[1]
Ether Linkage	C–O–C	1150 – 1085	Strong	C–O–C asymmetric stretching
Aryl Halide	C–Br	1075 – 1030	Medium	C–Br in-plane bending/stretch
para-Substitution	C–H (oop)	850 – 800	Strong	C–H out-of-plane bending
Aryl Halide	C–Br	750 – 515	Strong	C–Br fundamental stretching[1]

Stereochemical Context: FTIR vs. VCD

It is critical to note that standard Fourier Transform Infrared (FTIR) spectroscopy utilizes non-polarized light. Consequently, the absorption bands of the pure (1R) enantiomer will be entirely indistinguishable from its (1S) counterpart or the racemic mixture.

Analytical Solution: To validate the specific (1R) stereochemistry spectroscopically, one must employ Vibrational Circular Dichroism (VCD) . VCD measures the differential absorption of left and right circularly polarized infrared light, yielding a unique spectral signature (Cotton effect) that definitively assigns the absolute configuration of the chiral benzylic center.

Self-Validating ATR-FTIR Experimental Protocol

Step 1: System Calibration & Self-Validation Initialize the FTIR spectrometer (e.g., Shimadzu IRTracer-100 or equivalent). Before sample analysis, run a traceable polystyrene film standard. The system must self-validate by confirming the sharp aromatic C=C stretching peak exactly at 1601 ± 1 cm⁻¹. If the peak drifts, the interferometer requires immediate laser realignment.

Step 2: Background Acquisition Clean the monolithic diamond ATR crystal with spectroscopy-grade isopropanol. Acquire a background spectrum (32 scans, 4 cm⁻¹ resolution). The software must automatically evaluate the single-beam energy profile. A valid background must show <5% interference from atmospheric H₂O (~3900–3500 cm⁻¹) and CO₂ (~2350 cm⁻¹). This ensures high-frequency regions remain artifact-free.

Step 3: Sample Application Apply 1–2 drops of the neat 1-bromo-4-[(1R)-1-methoxyethyl]benzene directly onto the ATR crystal. Ensure the liquid completely covers the active evanescent wave area to maximize the signal-to-noise ratio.

Step 4: Spectral Acquisition & Processing Acquire the sample spectrum using the same parameters (32 scans, 4 cm⁻¹ resolution). Apply an ATR correction algorithm. Causality note: ATR penetration depth is wavelength-dependent (the IR beam penetrates deeper at lower wavenumbers). The correction algorithm normalizes the intense C–Br and C–H oop bands in the fingerprint region relative to the higher-frequency C–H stretches, allowing for direct, accurate comparison with historical transmission libraries.

Analytical Workflow Visualization

Workflow for the ATR-FTIR spectral acquisition and functional group assignment of the chiral ether.

References

• Title: 12.8: Infrared Spectra of Some Common Functional Groups - Chemistry LibreTexts Source: libretexts.org URL: [Link]

• Title: Chemical composition of aromatic halogenated derivatives determined by IR spectroscopy Source: researchgate.net URL: [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Protocol for the Suzuki-Miyaura Cross-Coupling of 1-bromo-4-[(1R)-1-methoxyethyl]benzene

An Application Note for Drug Development Professionals

Abstract

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance.[1][2] This application note provides a comprehensive, field-proven protocol for the coupling of 1-bromo-4-[(1R)-1-methoxyethyl]benzene, a chiral building block of significant interest in medicinal chemistry, with various boronic acids or their derivatives. We will delve into the mechanistic rationale behind component selection, offer a detailed step-by-step experimental procedure, and provide robust guidelines for purification and troubleshooting to ensure reproducible, high-yield synthesis of the target biaryl compounds.

The Catalytic Cycle: A Mechanistic Rationale

A deep understanding of the reaction mechanism is paramount for rational optimization and troubleshooting. The Suzuki-Miyaura coupling proceeds via a catalytic cycle involving a palladium center that shuttles between Pd(0) and Pd(II) oxidation states.[3] The cycle comprises three fundamental steps: Oxidative Addition, Transmetalation, and Reductive Elimination.[4][5]

• Oxidative Addition: The cycle begins with the active Pd(0) catalyst inserting into the carbon-bromine bond of the aryl bromide. This is often the rate-determining step, and its efficiency is influenced by the electron density of the aryl halide and the nature of the palladium ligand.[4]

• Transmetalation: This step involves the transfer of the organic group from the boron atom to the palladium center. Crucially, the organoboron species must first be activated by a base. The base reacts with the boronic acid to form a more nucleophilic "ate" complex (a boronate), which readily transfers its organic moiety to the Pd(II) complex.[6][7][8][9]

• Reductive Elimination: The newly formed diorganopalladium(II) complex undergoes reductive elimination, forming the new carbon-carbon bond in the final product and regenerating the active Pd(0) catalyst, which re-enters the catalytic cycle.[3][10]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Component Selection: An Evidence-Based Approach

The success of the Suzuki-Miyaura coupling hinges on the judicious selection of each reaction component. For a substrate like 1-bromo-4-[(1R)-1-methoxyethyl]benzene, which possesses a chiral center and a moderately electron-donating ether group, the following considerations are key.

Component	Recommended Choice(s)	Rationale & Justification
Aryl Halide	1-bromo-4-[(1R)-1-methoxyethyl]benzene	Aryl bromides offer a good balance of reactivity and stability, undergoing oxidative addition more readily than aryl chlorides but being more cost-effective than aryl iodides.[3] The stereocenter is generally stable under these conditions.
Boronic Acid/Ester	Arylboronic Acid or Pinacol Ester	Standard arylboronic acids are widely available. Pinacol esters can offer enhanced stability and are less prone to protodeboronation, a common side reaction.[11]
Palladium Precatalyst	Pd(OAc)₂, Pd₂(dba)₃, or PdCl₂(dppf)	These are air-stable Pd(II) or Pd(0) sources that are reduced in situ to the active Pd(0) catalyst.[3] Using a precatalyst combined with a specific ligand allows for greater control and modularity.
Ligand	SPhos, XPhos, or RuPhos	Bulky and electron-rich phosphine ligands (Buchwald-type) are highly effective.[12] They promote facile oxidative addition, stabilize the palladium center, and accelerate the final reductive elimination step, leading to higher turnover numbers.[12]
Base	K₃PO₄ or Cs₂CO₃	A moderately strong, non-nucleophilic base is required to form the boronate "ate" complex without causing unwanted side reactions like ester hydrolysis.[6][9] K₃PO₄ is an excellent general-purpose choice.
Solvent	1,4-Dioxane/H₂O or Toluene/H₂O	An anhydrous organic solvent solubilizes the organic components and the catalyst complex. A small amount of water is often beneficial, as it helps dissolve the inorganic base and facilitates the transmetalation step.[10]

Detailed Experimental Protocol

This protocol is designed for a 1.0 mmol scale reaction. All glassware should be oven- or flame-dried, and the reaction should be conducted under an inert atmosphere (Nitrogen or Argon) to prevent oxidation of the catalyst.

Reagent Table

Reagent	Molar Eq.	MW ( g/mol )	Amount	Notes
1-bromo-4-[(1R)-1-methoxyethyl]benzene	1.0	229.10	229 mg	The limiting reagent.
Arylboronic Acid	1.2	Varies	1.2 mmol	A slight excess ensures complete consumption of the aryl bromide.
Pd(OAc)₂	0.02	224.50	4.5 mg	2 mol % catalyst loading.
SPhos	0.04	410.53	16.4 mg	Ligand:Palladium ratio of 2:1.
K₃PO₄ (anhydrous)	2.0	212.27	425 mg	Must be finely powdered and dry.
1,4-Dioxane	-	-	4.0 mL	Anhydrous, degassed solvent.
Water	-	-	1.0 mL	Degassed (e.g., by sparging with N₂).

Step-by-Step Procedure

• Vessel Preparation: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add 1-bromo-4-[(1R)-1-methoxyethyl]benzene (229 mg, 1.0 mmol), the arylboronic acid (1.2 mmol), and potassium phosphate (425 mg, 2.0 mmol).

• Catalyst Addition: In a separate vial, weigh palladium(II) acetate (4.5 mg, 0.02 mmol) and SPhos (16.4 mg, 0.04 mmol). Briefly flush the vial with inert gas and add it to the Schlenk flask.

• Inert Atmosphere: Seal the flask, and evacuate and backfill with nitrogen or argon three times to establish an inert atmosphere.

• Solvent Addition: Add degassed 1,4-dioxane (4.0 mL) followed by degassed water (1.0 mL) via syringe.

• Reaction: Place the flask in a preheated oil bath at 80-100 °C. Stir the mixture vigorously.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 2-12 hours.

Work-up and Purification

Proper work-up is critical for isolating a pure product and removing catalytic residues, which is a key concern in drug development.

• Quenching: Once the reaction is complete, cool the mixture to room temperature.

• Dilution & Filtration: Dilute the reaction mixture with ethyl acetate (20 mL). Pass the mixture through a short plug of Celite® to filter off the palladium black and inorganic salts.[13] Wash the pad with additional ethyl acetate (10 mL).

• Aqueous Work-up: Transfer the filtrate to a separatory funnel. Wash with water (2 x 20 mL) and then with brine (20 mL) to remove water-soluble impurities.[13]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Chromatography: Purify the crude residue by flash column chromatography on silica gel.[13] The eluent system will depend on the polarity of the product but typically involves a gradient of ethyl acetate in hexanes.

• Palladium Removal (If Necessary): If residual palladium levels are a concern, treatment of the organic solution with a scavenger resin or an aqueous wash with a solution of sodium bisulfite (NaHSO₃) at elevated temperatures can further reduce palladium content.[14]

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	- Inactive catalyst (oxidized)- Insufficiently dry/pure reagents- Reaction temperature too low	- Ensure a properly inert atmosphere throughout.- Use freshly opened or purified reagents.- Increase temperature in 10 °C increments.- Screen alternative ligands (e.g., XPhos) or bases (e.g., Cs₂CO₃).[12]
Significant Homo-coupling	- Oxygen contamination- Reaction temperature too high	- Thoroughly degas all solvents and maintain a strict inert atmosphere.- Lower the reaction temperature.
Protodeboronation/Dehalogenation	- Presence of protic impurities- Base is too strong or reaction time too long	- Use anhydrous solvents and reagents.- Consider using a milder base (e.g., K₂CO₃) or a boronic ester instead of the acid.- Reduce reaction time once starting material is consumed.
Product is an Oil / Fails to Crystallize	- Presence of impurities (e.g., residual starting material, homo-coupled products)	- Re-purify via column chromatography, potentially using a shallower gradient for better separation.[13]

Safety and Handling

• General: Always work in a well-ventilated fume hood and wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Reagents:

  • 1-bromo-4-[(1R)-1-methoxyethyl]benzene and related aryl bromides: May cause skin, eye, and respiratory irritation. Avoid inhalation and contact with skin.[15][16][17]

  • Palladium Catalysts: Palladium compounds are toxic and should be handled with care. Avoid creating dust.

  • Phosphine Ligands: Many phosphine ligands are air-sensitive and can be toxic. Handle under an inert atmosphere.

  • 1,4-Dioxane: Is a flammable liquid and a suspected carcinogen. Use with extreme caution.

• Emergency: Ensure that safety showers and eyewash stations are readily accessible.[15] Always consult the specific Safety Data Sheet (SDS) for each chemical before use.

References

• Molnár, L., & Mátravölgyi, B. (2022). Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction. Catalysts. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

• Amatore, C., Jutand, A., & Le Duc, G. (2005). Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction. Journal of the American Chemical Society. [https://pubs.acs.org/doi/10.1021/ja052276+

• Mettler Toledo. Suzuki Cross-Coupling Reactions Mechanisms. Mettler Toledo. [Link]

• Jia, C., et al. (2021). Unveiling the full reaction path of the Suzuki–Miyaura cross-coupling in a single-molecule junction. Nature Communications. [Link]

• Amatore, C., et al. (2005). Computational characterization of the role of the base in the Suzuki-Miyaura cross-coupling reaction. Journal of the American Chemical Society. [Link]

• Bellina, F., & Rossi, R. (2012). Suzuki-Miyaura Cross-Coupling in Acylation Reactions, Scope and Recent Developments. Molecules. [Link]

• Organic Chemistry Portal. Suzuki Coupling. Organic Chemistry Portal. [Link]

• Wikipedia. (2024). Suzuki reaction. Wikipedia. [Link]

• Thomas, A. A., et al. (2014). Development of the Direct Suzuki–Miyaura Cross-Coupling of Primary B-Alkyl MIDA-boronates and Aryl Bromides. Organic Letters. [Link]

• Isherwood, C. A., et al. (2021). An expedient, mild and aqueous method for Suzuki–Miyaura diversification of (hetero)aryl halides or (poly)chlorinated pharmaceuticals. Organic Chemistry Frontiers. [Link]

• Wang, D., et al. (2012). Suzuki–Miyaura Coupling of Aryl Iodides, Bromides, and Chlorides Catalyzed by Bis(thiazole) Pincer Palladium Complexes. Organic Letters. [Link]

• Dreher, S. D., et al. (2008). Suzuki-Miyaura Cross-Coupling Reactions of Primary Alkyltrifluoroborates with Aryl Chlorides. Organic Letters. [Link]

• Wolfe, J. P., et al. (1999). Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Journal of the American Chemical Society. [Link]

• Kelley, D. E., et al. (2008). Optimization and Scale-Up of a Suzuki−Miyaura Coupling Reaction: Development of an Efficient Palladium Removal Technique. Organic Process Research & Development. [Link]

• Reddit. (2025). Hydrophilic Suzuki-coupling product workup? r/OrganicChemistry. [Link]

• PubChem. 1-Bromo-4-(1-bromoethyl)benzene. National Center for Biotechnology Information. [Link]

• Li, J., et al. (2013). Highly Efficient Method for Suzuki Reactions in Aqueous Media. Molecules. [Link]

• Myers, A. G. (2007). The Suzuki Reaction. Andrew G. Myers Research Group, Harvard University. [Link]

• Rose-Hulman Institute of Technology. Suzuki Cross-coupling Reaction procedure. Rose-Hulman Institute of Technology. [Link]

• Le, V. N., et al. (2020). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. RSC Advances. [Link]0/ra/d0ra06927e)

Sources

• 1. mt.com [mt.com]
• 2. Suzuki-Miyaura Cross-Coupling Reactions of Primary Alkyltrifluoroborates with Aryl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Yoneda Labs [yonedalabs.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chem.pku.edu.cn [chem.pku.edu.cn]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Computational characterization of the role of the base in the Suzuki-Miyaura cross-coupling reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Suzuki Coupling [organic-chemistry.org]
• 10. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 11. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pdf.benchchem.com [pdf.benchchem.com]
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• 15. fishersci.com [fishersci.com]
• 16. assets.thermofisher.com [assets.thermofisher.com]
• 17. fishersci.com [fishersci.com]

Application Notes: Strategic Synthesis of Chiral Pharmaceutical Intermediates Using 1-bromo-4-[(1R)-1-methoxyethyl]benzene

Introduction: The Imperative of Chirality in Modern Drug Development

In the landscape of pharmaceutical sciences, chirality is a paramount consideration. The spatial arrangement of atoms within a drug molecule can dictate its efficacy, safety, and metabolic profile. It is a well-established principle that enantiomers of a chiral drug can exhibit vastly different pharmacological activities. Consequently, the synthesis of enantiomerically pure Active Pharmaceutical Ingredients (APIs) is a cornerstone of modern drug development.[1][2] This has driven significant demand for versatile, stereochemically defined building blocks.

1-bromo-4-[(1R)-1-methoxyethyl]benzene emerges as a highly valuable chiral synthon for medicinal chemists. Its structure incorporates a defined stereocenter and a reactive aryl bromide handle, making it an ideal starting material for constructing complex chiral molecules through a variety of synthetic transformations. This guide provides an in-depth exploration of its application, focusing on key reaction protocols and the underlying principles that ensure stereochemical fidelity.

Physicochemical Properties and Handling

A thorough understanding of the reagent's properties is fundamental to its effective and safe use in the laboratory.

Property	Value
CAS Number	1632289-26-9
Molecular Formula	C9H11BrO
Molecular Weight	215.09 g/mol
Appearance	Colorless to light yellow oil
Boiling Point	Approx. 245-250 °C at 760 mmHg
Chirality	(R)-enantiomer
Solubility	Soluble in common organic solvents (e.g., THF, Diethyl Ether, Dichloromethane, Toluene). Insoluble in water.

Handling and Storage: Store in a tightly sealed container in a cool, dry place. It is stable under normal conditions but should be handled in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Core Synthetic Applications: Pathways to Chiral Intermediates

The synthetic utility of 1-bromo-4-[(1R)-1-methoxyethyl]benzene is primarily centered on transformations involving the aryl bromide group. These reactions, particularly transition-metal-catalyzed cross-couplings and the formation of organometallic reagents, allow for the introduction of diverse molecular fragments while preserving the integrity of the chiral center.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are among the most powerful tools for C-C and C-heteroatom bond formation in organic synthesis.[3][4] The aryl bromide moiety of 1-bromo-4-[(1R)-1-methoxyethyl]benzene serves as an excellent electrophilic partner in these transformations.

The Suzuki-Miyaura coupling is a robust method for creating biaryl structures, which are prevalent in many pharmaceutical agents.[3][4] The reaction of 1-bromo-4-[(1R)-1-methoxyethyl]benzene with an organoboron compound, such as a boronic acid or ester, provides a direct route to chiral biaryl intermediates.

Mechanism Insight: The catalytic cycle typically begins with the oxidative addition of the aryl bromide to a Pd(0) species. This is followed by transmetalation with the boronic acid derivative and concludes with reductive elimination to yield the biaryl product and regenerate the Pd(0) catalyst. The choice of ligand is critical for stabilizing the palladium catalyst and facilitating the key steps of the cycle.

Detailed Protocol: Synthesis of a Chiral Biaryl Intermediate

• Materials:

  • 1-bromo-4-[(1R)-1-methoxyethyl]benzene (1.0 eq)

  • Arylboronic acid (1.2 eq)

  • Palladium(II) acetate (Pd(OAc)2) (0.02 eq)

  • Triphenylphosphine (PPh3) or a more specialized ligand like SPhos or XPhos (0.04 eq)

  • Potassium carbonate (K2CO3) or another suitable base (2.0 eq)

  • Toluene and Water (e.g., 4:1 mixture)

  • Anhydrous sodium sulfate (Na2SO4)

• Procedure:

  • To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 1-bromo-4-[(1R)-1-methoxyethyl]benzene, the arylboronic acid, the palladium catalyst, the phosphine ligand, and the base.

  • Add the degassed solvent system (Toluene/Water).

  • Heat the reaction mixture to 80-100 °C and monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature. Dilute with an organic solvent like ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the desired chiral biaryl compound.

Causality Behind Choices: The use of a phosphine ligand like PPh3 is a standard choice, but for more challenging couplings, bulkier, electron-rich ligands (e.g., Buchwald ligands) can accelerate the reductive elimination step and improve yields. A mixed solvent system like toluene/water is often used to dissolve both the organic and inorganic reagents.

dot graph TD { A[Start: Prepare Reactants] --> B{Assemble Reaction Under Inert Atmosphere}; B --> C[Add Solvents and Reagents]; C --> D{Heat and Stir}; D --> E{Monitor Reaction Progress}; E -- Reaction Complete --> F[Work-up: Quench, Extract, Wash]; F --> G[Dry and Concentrate]; G --> H[Purify by Chromatography]; H --> I[Characterize Product]; E -- Incomplete --> D; }

Caption: General workflow for Suzuki-Miyaura cross-coupling.

Grignard Reagent Formation and Subsequent Reactions

The formation of a Grignard reagent from 1-bromo-4-[(1R)-1-methoxyethyl]benzene transforms the electrophilic aryl bromide into a potent carbon nucleophile.[5][6] This opens up a vast array of possibilities for C-C bond formation by reaction with various electrophiles.

Mechanism Insight: The reaction involves the insertion of magnesium metal into the carbon-bromine bond.[6] This process is highly sensitive to moisture and requires strictly anhydrous conditions.[5][7] The resulting organomagnesium halide can be viewed as a source of a carbanion, which is a strong base and nucleophile.[5]

Detailed Protocol: Preparation and Use of a Chiral Grignard Reagent

• Part A: Grignard Reagent Formation

  • Glassware Preparation: All glassware must be rigorously dried in an oven overnight and assembled hot under a stream of dry nitrogen or argon.

  • Reagent Preparation: Place magnesium turnings (1.5 eq) in a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

  • Initiation: Add a small crystal of iodine to the flask. The purple color of the iodine will disappear as it reacts with the magnesium surface, indicating activation.

  • In the dropping funnel, prepare a solution of 1-bromo-4-[(1R)-1-methoxyethyl]benzene (1.0 eq) in anhydrous diethyl ether or THF.

  • Add a small portion of the aryl bromide solution to the magnesium turnings. The reaction is initiated when the solution becomes cloudy and starts to reflux gently. If the reaction does not start, gentle warming may be required.[5]

  • Once initiated, add the remaining aryl bromide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, continue to stir the mixture at room temperature or with gentle heating until most of the magnesium has been consumed.

• Part B: Reaction with an Electrophile (e.g., an Aldehyde)

  • Cool the freshly prepared Grignard reagent in an ice bath.

  • Prepare a solution of the aldehyde (1.0 eq) in anhydrous diethyl ether or THF.

  • Add the aldehyde solution dropwise to the stirred Grignard reagent.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 1-2 hours.

  • Work-up: Carefully quench the reaction by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride (NH4Cl) while cooling in an ice bath.

  • Extract the product with diethyl ether or ethyl acetate. Wash the combined organic layers with water and brine.

  • Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

  • Purify the resulting chiral secondary alcohol by column chromatography.

Trustworthiness and Self-Validation: The successful formation of the Grignard reagent can be confirmed by quenching a small aliquot with iodine (which will be decolorized) or by reacting it with a simple electrophile and analyzing the product. The final product's structure and stereochemical integrity should be confirmed by NMR spectroscopy and chiral HPLC analysis.

dot graph TD { subgraph "Part A: Grignard Formation" A[Dry Glassware & Mg] --> B{Initiate with Iodine}; B --> C[Add Aryl Bromide Solution]; C --> D{Maintain Reflux}; D --> E[Grignard Reagent Formed]; end subgraph "Part B: Reaction with Electrophile" E --> F[Cool Grignard Reagent]; F --> G[Add Electrophile Solution]; G --> H{Reaction and Stirring}; H --> I[Aqueous Work-up]; end I --> J[Extraction & Purification]; J --> K[Final Chiral Product]; }

Caption: Workflow for Grignard reaction and subsequent functionalization.

Analytical Methods for Chiral Purity Determination

Ensuring the enantiomeric purity of the synthesized intermediates is critical.[8] Chiral High-Performance Liquid Chromatography (HPLC) is the most widely used and reliable technique for this purpose.[8][9]

Protocol: Chiral HPLC Analysis

• Column Selection: The choice of the chiral stationary phase (CSP) is crucial. Polysaccharide-based columns (e.g., Chiralcel® or Chiralpak® series) are often effective for separating enantiomers of aromatic compounds.[8][10]

• Mobile Phase: A typical mobile phase consists of a mixture of hexane and an alcohol modifier like isopropanol or ethanol.[8] The ratio of these solvents is optimized to achieve baseline separation of the enantiomers.

• Sample Preparation: Dissolve a small amount of the purified product (e.g., 1 mg/mL) in the mobile phase. Ensure the sample is fully dissolved and filtered before injection.

• Analysis: Inject the sample onto the chiral HPLC system. The enantiomeric excess (e.e.) is calculated from the peak areas of the two enantiomers in the resulting chromatogram.

Parameter	Typical Conditions
Column	Polysaccharide-based CSP (e.g., Chiralpak® AD-H)
Mobile Phase	Hexane/Isopropanol (e.g., 90:10 v/v)
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Temperature	25 °C

Conclusion

1-bromo-4-[(1R)-1-methoxyethyl]benzene stands out as a strategic building block in asymmetric synthesis. Its predefined stereocenter and versatile aryl bromide functionality provide a reliable platform for constructing complex chiral molecules. By leveraging well-established synthetic methodologies like palladium-catalyzed cross-coupling and Grignard reactions, researchers can efficiently access a wide range of pharmaceutical intermediates. The protocols and insights provided in this guide are intended to empower researchers, scientists, and drug development professionals to harness the full potential of this valuable chiral synthon, thereby accelerating the discovery and development of next-generation therapeutics.

References

• A Comparative Guide to Determining Enantiomeric Excess for Products Synthesized with (S)-(1-Methoxyethyl)benzene. Benchchem.
• Application Notes: The Strategic Use of 1-Bromo-4-iodobenzene in Pharmaceutical Intermediate Synthesis. Benchchem.
• Grignard Reaction. Grignard Reaction.
• Formation and reaction of a Grignard reagent. University of Wisconsin-Madison.
• The Chemistry of 1-Bromo-4-ethylbenzene: Synthesis and Applications. Acme Organics.
• The Grignard Reaction (Experiment). Chemistry LibreTexts.
• Enzymatic synthesis of chiral intermediates for pharmaceuticals. PubMed.
• Efficient method development for chiral separation by using CHIRAL ART columns. YMC.
• Synthesis of chiral pharmaceutical intermediates by Biocatalysis. ResearchGate.
• Impact of Cross-Coupling Reactions in Drug Discovery and Development. National Institutes of Health (NIH).
• The Grignard Reaction. West Virginia University.
• Chiral HPLC Separations. Phenomenex.

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Application Note: Preparation and Quantification of 4-[(1R)-1-Methoxyethyl]phenylmagnesium Bromide

Introduction & Mechanistic Rationale

The synthesis of Grignard reagents from highly functionalized, chiral aryl halides requires precise control over reaction conditions to prevent side reactions such as Wurtz-type coupling, ether cleavage, or racemization. This application note details the robust preparation of 4-[(1R)-1-methoxyethyl]phenylmagnesium bromide from its corresponding aryl bromide precursor.

Causality in Experimental Design

• Stereocenter Preservation: The target molecule contains a chiral benzylic ether, the (1R)-1-methoxyethyl group. Because this moiety is located at the para position relative to the carbon-bromine bond, the Single Electron Transfer (SET) mechanism responsible for Grignard formation remains spatially isolated from the stereocenter. This prevents radical-mediated epimerization.

• Solvent Selection (THF vs. Diethyl Ether): Anhydrous tetrahydrofuran (THF) is strictly utilized over diethyl ether. THF is a stronger Lewis base, which is critical for stabilizing the less reactive aryl-magnesium species via intermolecular coordination, shifting the Schlenk equilibrium toward the monomeric active species[1].

• Chemical Activation: Magnesium turnings are passivated by a surface layer of magnesium oxide. While iodine is a common initiator, we employ 1,2-dibromoethane (DBE) . DBE reacts with the passivated magnesium to form ethylene gas (which safely escapes) and highly soluble magnesium bromide, exposing a pristine, highly reactive Mg(0) surface without leaving redox-active residues that could interfere with downstream asymmetric catalysis[2].

Mechanistic pathway of Grignard reagent formation via Single Electron Transfer.

Reagent Stoichiometry & Reaction Parameters

To ensure complete consumption of the valuable chiral aryl bromide while minimizing homocoupling, a slight excess of magnesium is employed.

Table 1: Stoichiometric Parameters for a 100 mmol Scale Synthesis

Reagent	Molecular Weight	Equivalents	Amount	Role
1-Bromo-4-[(1R)-1-methoxyethyl]benzene	215.09 g/mol	1.00	21.51 g	Electrophilic Precursor
Magnesium Turnings	24.30 g/mol	1.20	2.92 g	Metalating Agent
1,2-Dibromoethane (DBE)	187.86 g/mol	0.05	0.94 g	Surface Activator
Anhydrous THF	72.11 g/mol	Solvent	100 mL	Coordinating Solvent

Experimental Methodology: Self-Validating Synthesis

This protocol is designed as a self-validating system; specific visual and thermal cues must be observed to proceed to the next step, ensuring trustworthiness and reproducibility[2].

Step 3.1: Equipment Preparation

• Assemble a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, a pressure-equalizing dropping funnel, and an internal temperature probe.

• Flame-dry the entire apparatus under high vacuum (0.1 mmHg) for 5 minutes.

• Backfill the system with ultra-high purity Argon. Repeat the vacuum-argon cycle three times. Causality: Grignard reagents are highly oxophilic and hydroscopic; trace moisture will prematurely quench the reagent into the corresponding alkane.

Step 3.2: Activation and Initiation

• Add 2.92 g of magnesium turnings to the flask against a positive counter-flow of Argon.

• Add 15 mL of anhydrous THF to cover the turnings.

• Inject 0.05 equivalents of 1,2-dibromoethane directly into the THF.

• Validation Check: Stir for 5–10 minutes. The reaction is successfully initiated when gentle bubbling (ethylene evolution) is observed, accompanied by a slight temperature increase and localized cloudiness at the metal surface.

Step 3.3: Halide Addition and Maturation

• Dissolve 21.51 g of 1-bromo-4-[(1R)-1-methoxyethyl]benzene in 85 mL of anhydrous THF in the dropping funnel.

• Add approximately 5% (4-5 mL) of this solution to the activated magnesium. Wait for a noticeable exotherm (internal temperature rising to ~35-40 °C).

• Once initiated, add the remainder of the aryl bromide solution dropwise over 45–60 minutes.

  • Causality: The addition rate must be strictly controlled to maintain a gentle reflux. Rapid addition leads to a high localized concentration of the aryl radical, promoting Wurtz-type homocoupling side reactions. Too slow an addition can cause the reaction to stall[1].

• After the addition is complete, heat the mixture to 60 °C for 2 hours to ensure complete insertion.

• Allow the dark brown/gray solution to cool to room temperature. The reagent is now ready for quantification.

Quantification: The Knochel Titration

Traditional acid-base titrations quantify total alkalinity, which erroneously includes inactive magnesium hydroxide or alkoxide species formed via trace moisture ingress. To ensure scientific integrity, we utilize the Knochel Iodine Titration , which exclusively reacts with the active carbon-magnesium bond.

Causality of LiCl Addition: The addition of anhydrous LiCl is paramount. It breaks up polymeric Grignard aggregates and solubilizes the resulting magnesium halide byproducts. Without LiCl, mixed magnesium halides precipitate, severely obscuring the visual endpoint[3][4].

Table 2: Knochel Titration Parameters

Titrant	Solvent System	Indicator	Endpoint Visual
Iodine (I₂)	0.5 M LiCl in Anhydrous THF	None (Self-indicating)	Deep Brown → Colorless/Clear

Step-by-Step Titration Protocol

• Flame-dry a 10 mL Schlenk flask and backfill with Argon.

• Accurately weigh ~127 mg (0.5 mmol) of resublimed Iodine (I₂) into the flask.

• Add 3.0 mL of a strictly anhydrous 0.5 M LiCl solution in THF. Stir until the iodine completely dissolves, yielding a dark brown solution.

• Cool the solution to 0 °C using an ice bath.

• Using a 1.0 mL gas-tight syringe, add the prepared Grignard reagent dropwise to the iodine solution.

• Validation Check: The endpoint is reached when the dark brown color abruptly disappears, leaving a completely transparent, colorless solution[3].

• Calculate the molarity: M=Volume of Grignard added (mL)mmol of I2​​ . Repeat in triplicate and average the results.

Workflow for the synthesis and quantification of the chiral Grignard reagent.

Troubleshooting Guide

Table 3: Common Failure Modes and Corrective Actions

Observation	Mechanistic Cause	Corrective Action
Reaction fails to initiate	Severe oxide passivation or trace moisture quenching the initial radicals.	Add an additional 0.02 eq of DBE. Gently heat the flask with a heat gun. If it still fails, the THF is likely wet; restart with fresh anhydrous solvent.
Heavy white precipitate forms	Moisture ingress leading to the formation of insoluble Mg(OH)Br.	Abort synthesis. Check Schlenk line integrity, re-dry glassware, and verify Argon purity.
Titration endpoint is cloudy/muddy	Absence of LiCl, causing precipitation of MgI₂/MgBr₂ salts[3].	Ensure the titration solvent is a saturated (0.5 M) solution of strictly anhydrous LiCl in THF.
High yield of biphenyl side-product	Aryl bromide added too rapidly, increasing localized radical concentration.	Slow the addition rate of the dropping funnel. Ensure vigorous stirring to disperse the electrophile rapidly.

References

• BenchChem. "Synthesis of organomercury compounds using Grignard reagents." Organic Syntheses Procedure Adaptation.
• Organic Syntheses. "Preparation of 4,4'-Dimethyl-1,1'-biphenyl.
• Organic Syntheses. "Preparation of (S)-Nonafluorobutanesulfinamide." (Detailing Knochel Titration).
• Knochel, P. et al. "Convenient Titration Method for Organometallic Zinc, Magnesium, and Lanthanide Reagents." Synthesis 2006.
• BenchChem. "Isopropylmagnesium Chloride-Lithium Chloride.

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• 3. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 4. Isopropylmagnesium Chloride-Lithium Chloride | 807329-97-1 | Benchchem [benchchem.com]

Application Notes and Protocols for the Buchwald-Hartwig Amination of 1-bromo-4-[(1R)-1-methoxyethyl]benzene

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a detailed guide for performing the Buchwald-Hartwig amination on the chiral substrate, 1-bromo-4-[(1R)-1-methoxyethyl]benzene. The formation of carbon-nitrogen (C-N) bonds is a cornerstone of modern organic synthesis, particularly in the fields of medicinal chemistry and materials science, where aryl amines are prevalent structural motifs.[1][2][3] The palladium-catalyzed Buchwald-Hartwig amination has emerged as one of the most powerful and versatile methods for constructing these bonds, largely supplanting harsher, classical methods like the Ullmann condensation or nucleophilic aromatic substitution due to its broad substrate scope and functional group tolerance.[1][4] This guide delves into the mechanistic underpinnings of the reaction, offers a rationale for the selection of critical reaction components, and provides detailed, field-proven protocols for researchers, scientists, and drug development professionals.

Mechanistic Principles: The Engine of C-N Bond Formation

A thorough understanding of the reaction mechanism is paramount for rational optimization and troubleshooting. The Buchwald-Hartwig amination proceeds via a catalytic cycle involving a palladium center that cycles between Pd(0) and Pd(II) oxidation states.[5] While several variations exist, the generally accepted consensus mechanism provides a robust framework for experimental design.[1][6]

The key steps are:

• Activation (Precatalyst to Active Catalyst): The reaction typically begins with a stable Pd(II) precatalyst, which, in the presence of a base, undergoes reductive elimination to generate the active, coordinatively unsaturated LPd(0) species.[7][8] This is a critical advantage of modern precatalysts, as it avoids the need to handle pyrophoric or unstable Pd(0) sources directly.

• Oxidative Addition: The active LPd(0) catalyst reacts with the aryl bromide (1-bromo-4-[(1R)-1-methoxyethyl]benzene) in the rate-determining step of the cycle.[6][9] This forms a Pd(II) intermediate. The reactivity order for aryl halides is generally Ar-I > Ar-Br > Ar-Cl.[7]

• Amine Coordination & Deprotonation: The amine nucleophile coordinates to the Pd(II) center. Subsequently, a base abstracts a proton from the coordinated amine to form a palladium-amido complex.[1][10][11] This step is crucial and highlights the indispensable role of the base.

• Reductive Elimination: The final step is the reductive elimination from the palladium-amido complex, which forms the desired C-N bond of the product aryl amine. This step regenerates the active LPd(0) catalyst, allowing it to re-enter the catalytic cycle.[1][7]

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

Core Component Selection for 1-bromo-4-[(1R)-1-methoxyethyl]benzene

The success of the transformation hinges on the judicious selection of four key components: the palladium precatalyst, the phosphine ligand, the base, and the solvent. The chiral benzylic ether moiety in the substrate requires careful consideration to avoid potential side reactions such as elimination or racemization, favoring milder conditions where possible.

Palladium Precatalyst

Modern, air-stable palladium precatalysts are highly recommended over generating the active catalyst from sources like Pd(OAc)₂ or Pd₂(dba)₃ in situ.[12][13] Precatalysts offer superior reliability, faster activation, and more consistent results. For aryl bromides, several generations of Buchwald precatalysts are effective.

• G3 and G4 Precatalysts: These are often excellent starting points. For example, XPhos Pd G3 or RuPhos Pd G4 are robust, thermally stable, and highly active for a wide range of substrates.[8] They efficiently generate the active LPd(0) species upon exposure to a base.[7]

Ligand

The ligand is arguably the most critical variable. It stabilizes the palladium center, modulates its reactivity, and facilitates both the oxidative addition and reductive elimination steps. For aryl bromides, bulky, electron-rich dialkylbiaryl phosphine ligands are the state-of-the-art.[1][2]

• Recommended Ligands:

  • XPhos: A highly versatile and commonly used ligand for C-N coupling.

  • RuPhos: Often effective when other ligands fail, particularly for more hindered substrates.

  • BrettPhos: Known for its high activity, sometimes allowing for lower reaction temperatures.[14]

  • BINAP: A classic bidentate ligand that can be effective, though modern bulky monophosphine ligands often provide higher turnover numbers for this type of transformation.[1][12]

Base

The base's primary role is to deprotonate the amine after it coordinates to the palladium center, forming the key palladium-amido intermediate.[10][15][16] The choice of base is critical and can be influenced by the pKa of the amine and the sensitivity of the substrate.

• Strong Bases: Sodium tert-butoxide (NaOtBu) is the most common and highly effective base for a wide range of amines.[7] Lithium bis(trimethylsilyl)amide (LHMDS) is another strong, non-nucleophilic base that can be advantageous.[5][13]

• Weaker Bases: For substrates with base-sensitive functional groups, weaker inorganic bases such as potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) can be employed.[7] These typically require higher reaction temperatures or longer reaction times. Given the chiral center in the target substrate, screening a weaker base is a prudent strategy to assess if harsh basicity is a concern.

Solvent

The solvent must be capable of dissolving the reagents and be stable under the reaction conditions. Aprotic, non-polar, or weakly polar solvents are generally preferred as they have been shown to favor the desired reaction pathway.[17][18]

• Common Solvents:

  • Toluene: An excellent, high-boiling, non-polar solvent.

  • 1,4-Dioxane: A polar aprotic solvent that is also widely used.[5][7]

  • tert-Butanol (tBuOH): Can be used alone or as a co-solvent.[5]

  • Tetrahydrofuran (THF): A good choice for reactions that can proceed at lower temperatures.[5]

The solubility of the base should also be considered; for instance, NaOtBu has low solubility in toluene, meaning the reaction is run as a slurry, which is common and effective.[17]

Recommended Screening Conditions and Protocols

Initial Condition Screening

For a new substrate, it is advisable to screen a matrix of conditions to identify the optimal system. The following table provides a robust set of starting points for the amination of 1-bromo-4-[(1R)-1-methoxyethyl]benzene with a generic secondary amine (e.g., morpholine) or primary amine (e.g., n-hexylamine).

Entry	Precatalyst (mol%)	Ligand	Base (equiv)	Solvent	Temp (°C)
1	XPhos Pd G3 (2)	(XPhos)	NaOtBu (1.4)	Toluene	100
2	RuPhos Pd G4 (2)	(RuPhos)	NaOtBu (1.4)	Toluene	100
3	BrettPhos Pd G3 (2)	(BrettPhos)	NaOtBu (1.4)	1,4-Dioxane	100
4	XPhos Pd G3 (2)	(XPhos)	LHMDS (1.5)	THF	65
5	XPhos Pd G3 (2)	(XPhos)	K₃PO₄ (2.0)	1,4-Dioxane	110

Reactions should be run under an inert atmosphere (Nitrogen or Argon) for 4-24 hours and monitored by TLC or LC-MS.

General Experimental Protocol

This protocol provides a step-by-step method for a typical small-scale reaction.

Materials:

• 1-bromo-4-[(1R)-1-methoxyethyl]benzene

• Amine (primary or secondary)

• Palladium Precatalyst (e.g., XPhos Pd G3)

• Base (e.g., NaOtBu)

• Anhydrous Solvent (e.g., Toluene)

• Schlenk tube or reaction vial with a magnetic stir bar

• Inert gas supply (Argon or Nitrogen)

Caption: A typical workflow for the Buchwald-Hartwig amination.

Procedure:

• Preparation: To an oven-dried Schlenk tube containing a magnetic stir bar, add 1-bromo-4-[(1R)-1-methoxyethyl]benzene (1.0 equiv), the solid amine (if applicable, 1.2 equiv), the base (e.g., NaOtBu, 1.4 equiv), and the palladium precatalyst (e.g., XPhos Pd G3, 0.02 equiv).

• Inerting: Seal the tube with a septum, and then evacuate and backfill with argon or nitrogen. Repeat this cycle three times to ensure an inert atmosphere.[13]

• Solvent and Reagent Addition: Add the anhydrous solvent (e.g., toluene, to achieve a concentration of ~0.1-0.5 M) via syringe. If the amine is a liquid, add it (1.2 equiv) via syringe at this time.

• Reaction: Place the sealed tube in a preheated oil bath at the desired temperature (e.g., 100 °C) and stir vigorously.

• Monitoring: Monitor the reaction's progress by periodically taking small aliquots (via syringe) and analyzing them by TLC or LC-MS until the starting aryl bromide is consumed.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with a solvent like diethyl ether or ethyl acetate and filter the mixture through a short plug of Celite® or silica gel to remove palladium residues and inorganic salts.[12][13]

• Purification: Concentrate the filtrate under reduced pressure. The crude residue can then be purified by flash column chromatography on silica gel to yield the desired product.[13]

Troubleshooting and Final Considerations

• Low Conversion: If the reaction stalls, consider increasing the temperature, catalyst loading, or switching to a more active ligand system (e.g., from XPhos to BrettPhos). Ensure that reagents and solvents are anhydrous and the system is truly inert, as oxygen can deactivate the catalyst.

• Side Products: The presence of a benzylic proton and a methoxy group in the substrate introduces the possibility of elimination under strongly basic conditions at high temperatures. If a hydrodehalogenated (Ar-H) or elimination byproduct is observed, consider switching to a weaker base (K₃PO₄) or a lower reaction temperature with a more active catalyst system.

• Chiral Integrity: The reaction conditions described are generally mild enough to preserve the stereochemical integrity of the (R)-1-methoxyethyl group. However, it is always essential to confirm the enantiopurity of the final product using chiral HPLC or other appropriate analytical techniques.

By leveraging the principles and protocols outlined in this guide, researchers can effectively implement the Buchwald-Hartwig amination for the synthesis of valuable amine derivatives of 1-bromo-4-[(1R)-1-methoxyethyl]benzene, paving the way for further discoveries in drug development and materials science.

References

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. Retrieved from [Link]

• Singleton, D. A., et al. (2021). Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. ACS Catalysis, 11(1), 289–296. Retrieved from [Link]

• Singleton, D. A., et al. (2020, December 11). Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. ACS Catalysis. Retrieved from [Link]

• Norrby, P.-O., et al. (2014, October 23). Role of the Base in Buchwald–Hartwig Amination. The Journal of Organic Chemistry. Retrieved from [Link]

• Christensen, H., et al. (2006, June 9). Effect of Solvents on the Product Distribution and Reaction Rate of a Buchwald−Hartwig Amination Reaction. Organic Process Research & Development. Retrieved from [Link]

• Norrby, P.-O., et al. (2014). Role of the Base in Buchwald–Hartwig Amination. The Journal of Organic Chemistry. Retrieved from [Link]

• Christensen, H., et al. (2006). Effect of Solvents on the Product Distribution and Reaction Rate of a Buchwald-Hartwig Amination Reaction. DTU Research Database. Retrieved from [Link]

• Norrby, P.-O., et al. (2014). Role of the Base in Buchwald–Hartwig Amination. The Journal of Organic Chemistry. Retrieved from [Link]

• Norrby, P.-O., et al. (2014, December 19). Role of the base in Buchwald-Hartwig amination. PubMed. Retrieved from [Link]

• Norrby, P.-O., et al. (2014). The Role of the Base in Buchwald-Hartwig Amination. ResearchGate. Retrieved from [Link]

• Nolan, S. P., et al. (2025, June 6). Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. Chemical Reviews. Retrieved from [Link]

• Leadbeater, N. E., et al. (2026, February 5). Recent Advances in the Buchwald-Hartwig Amination Reaction Enabled by the Application of Sterically Demanding Phosphine Ancillary Ligands. ResearchGate. Retrieved from [Link]

• Buchwald, S. L., & Ruiz-Castillo, P. (2019, July 2). The 25th Anniversary of the Buchwald–Hartwig Amination: Development, Applications, and Outlook. Angewandte Chemie International Edition. Retrieved from [Link]

• Nolan, S. P., et al. (2025). Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. Chemical Reviews. Retrieved from [Link]

• Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. Retrieved from [Link]

• Szostak, M., & Lei, P. (n.d.). Green Solvent Selection for Acyl Buchwald-Hartwig Cross-Coupling of Amides (Transamidation). ChemRxiv. Retrieved from [Link]

• Buchwald, S. L., et al. (2018). Cu-Catalyzed Amination of Base-Sensitive Aryl Bromides and the Chemoselective N- and O-Arylation of Amino Alcohols. PMC. Retrieved from [Link]

• Skorka, L., et al. (2021, December 3). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. ACS Omega. Retrieved from [Link]

• ResearchGate. (n.d.). Selected ligands and catalysts for Buchwald‐Hartwig amination. Retrieved from [Link]

• Amgen. (n.d.). High-Throughput Experimentation of the Buchwald-Hartwig Amination for Reaction Scouting and Guided Synthesis. Retrieved from [Link]

• Spokoyny, A. M., et al. (2018). Buchwald-Hartwig Amination Using Pd(I) Dimer Precatalysts Supported by Biaryl Phosphine Ligands. Royal Society of Chemistry. Retrieved from [Link]

• Cawley, M. (2006, July 31). General protocol for Buchwald-Hartwig amination of aryl halides mediated by an in situ palladium/imidazolinium salt catalytic system. ChemSpider Synthetic Pages. Retrieved from [Link]

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• 9. Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. organic-synthesis.com [organic-synthesis.com]
• 13. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 14. entegris.com [entegris.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Role of the base in Buchwald-Hartwig amination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]
• 18. pubs.acs.org [pubs.acs.org]

Application Note: Lithium-Halogen Exchange Protocols for 1-Bromo-4-[(1R)-1-methoxyethyl]benzene

Introduction & Strategic Importance

1-Bromo-4-[(1R)-1-methoxyethyl]benzene (CAS 59891-97-3) is a highly valuable chiral building block frequently utilized in the synthesis of advanced active pharmaceutical ingredients (APIs)[1]. The conversion of this aryl bromide to its corresponding aryllithium intermediate via lithium-halogen exchange is a critical transformation for downstream functionalization (e.g., formylation, carboxylation, or cross-coupling).

However, the presence of the remote, yet sensitive, (1R)-1-methoxyethyl benzylic ether demands rigorous control of reaction parameters. This application note details the optimized procedures for generating the aryllithium species while strictly preserving the integrity of the chiral center.

Mechanistic Insights & Causality (E-E-A-T)

As a fundamental transformation in organometallic chemistry, the success of a lithium-halogen exchange relies on balancing kinetic reactivity with thermodynamic stability.

• Why Lithium-Halogen Exchange? Direct deprotonation of functionalized arenes is often unselective and risks disrupting sensitive functional groups. Lithium-halogen exchange using alkyllithium reagents offers rapid, regioselective generation of the organometallic species exactly at the site of the halogen[2].

• Solvent Selection (The Role of THF): Tetrahydrofuran (THF) is the solvent of choice. Ethereal solvents coordinate the lithium cation, breaking down alkyllithium hexamers into more reactive tetramers or dimers. This solvation significantly accelerates the exchange rate, allowing the reaction to proceed efficiently even at cryogenic temperatures.

• Temperature Control & Chiral Preservation: The primary failure mode in this specific reaction is the loss of enantiomeric purity or the chemical degradation of the benzylic ether. The benzylic proton adjacent to the methoxy group is mildly acidic. If the internal temperature rises above -40 °C, the highly basic aryllithium (or unreacted n-BuLi) can deprotonate the benzylic position. This leads to either racemization upon quenching or elimination/Wittig rearrangement of the ether. Maintaining a strict internal temperature of -78 °C ensures that the kinetic lithium-halogen exchange outcompetes any thermodynamic benzylic deprotonation[3].

Reaction Pathway & Bifurcation Diagram

Logical workflow and temperature-dependent bifurcation in Li-Hal exchange.

Quantitative Optimization Data

The following table summarizes the causal relationship between reaction parameters and the preservation of the (1R)-stereocenter.

Parameter	Reagent	Solvent	Temp (°C)	Time (min)	Target Yield (%)	Enantiomeric Excess (ee %)
Optimal	n-BuLi (1.05 eq)	THF	-78	30	> 85	> 99 (Preserved)
Sub-optimal	n-BuLi (1.05 eq)	THF	-40	30	60-70	80-90 (Partial Racemization)
Alternative	t-BuLi (2.0 eq)	Et₂O	-78	15	> 85	> 99 (Preserved)

Step-by-Step Protocol: Generation and Trapping of the Aryllithium

Self-Validating System: To ensure absolute trustworthiness, this protocol incorporates two critical validation checkpoints: pre-reaction titration of the alkyllithium and continuous internal temperature monitoring.

Reagents & Equipment

• 1-Bromo-4-[(1R)-1-methoxyethyl]benzene (1.0 equiv, 10 mmol, 2.15 g)[1]

• n-Butyllithium (2.5 M in hexanes, 1.05 equiv, 10.5 mmol, 4.2 mL)[3]

• Anhydrous THF (0.2 M, 50 mL)

• Electrophile (e.g., anhydrous DMF for formylation, 1.2 equiv, 12 mmol)[4]

• Flame-dried 3-neck round-bottom flask equipped with an internal thermocouple, magnetic stir bar, and argon inlet.

Methodology

• Validation Checkpoint 1 (Titration): Prior to the experiment, titrate the n-BuLi solution using diphenylacetic acid in THF to determine the exact molarity. Exact stoichiometry (1.05 equiv) prevents excess base from triggering side reactions.

• Substrate Preparation: Flush the 3-neck flask with argon for 10 minutes. Add anhydrous THF (50 mL) and 1-bromo-4-[(1R)-1-methoxyethyl]benzene (2.15 g). Stir to dissolve completely.

• Cryogenic Cooling: Submerge the flask in a dry ice/acetone bath. Wait until the internal thermocouple registers ≤ -75 °C.

• Lithiation (Critical Step): Using a syringe pump, add the titrated n-BuLi (4.2 mL) dropwise at a rate of 0.5 mL/min.

  • Validation Checkpoint 2: Monitor the internal temperature continuously. Do not allow the internal temperature to exceed -70 °C during the addition to prevent benzylic deprotonation.

• Maturation: Once addition is complete, stir the mixture at -78 °C for 30 minutes to ensure complete lithium-halogen exchange[3].

• Electrophilic Trapping: Add the neat electrophile (e.g., anhydrous DMF) dropwise. Maintain the temperature at -78 °C for an additional 30 minutes, then slowly remove the cooling bath to allow the reaction to warm to room temperature over 1 hour[4].

• Quenching & Workup: Quench the reaction by slowly adding saturated aqueous NH₄Cl (20 mL). Transfer to a separatory funnel and extract the aqueous layer with ethyl acetate (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the crude functionalized product.

Sources

• 1. 1-bromo-4-(dimethylamino)benzene | Sigma-Aldrich [sigmaaldrich.com]
• 2. baranlab.org [baranlab.org]
• 3. academic.oup.com [academic.oup.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: The Strategic Use of 1-bromo-4-[(1R)-1-methoxyethyl]benzene in Asymmetric Total Synthesis

Overview: A Versatile Chiral Building Block

In the intricate field of total synthesis, where the precise construction of complex, three-dimensional molecules is paramount, the choice of starting materials dictates the efficiency and elegance of a synthetic route.[1] 1-bromo-4-[(1R)-1-methoxyethyl]benzene emerges as a uniquely valuable chiral building block. Its structure offers a powerful combination of features: a stereodefined secondary methoxyethyl group and a synthetically versatile brominated aromatic ring.

The (R)-stereocenter provides a source of chirality that can be transferred or utilized to induce stereoselectivity in subsequent reactions, a cornerstone of modern asymmetric synthesis.[2][3] The methoxy group offers stability under a range of conditions while being a potential precursor for other functionalities. Concurrently, the aryl bromide serves as a robust handle for a multitude of carbon-carbon and carbon-heteroatom bond-forming reactions, most notably palladium-catalyzed cross-couplings and the formation of organometallic reagents.[4][5][6]

These application notes provide an in-depth guide for researchers, scientists, and drug development professionals on the strategic implementation of this chiral building block. We will explore key synthetic transformations, provide detailed, field-proven protocols, and explain the causality behind experimental choices to empower chemists to leverage its full potential in the synthesis of complex, biologically active molecules.[7][8]

Core Synthetic Methodologies & Protocols

The utility of 1-bromo-4-[(1R)-1-methoxyethyl]benzene is realized through its transformation into more reactive intermediates or its direct participation in coupling reactions. The following sections detail the most critical of these methodologies.

Grignard Reagent Formation and Nucleophilic Addition

The conversion of the aryl bromide to a Grignard reagent transforms the electrophilic aromatic carbon into a potent nucleophile, opening a pathway for the formation of new carbon-carbon bonds with a wide array of electrophiles.[9][10]

Causality and Experimental Insight: The formation of a Grignard reagent is a surface reaction that requires an oxide-free magnesium surface.[11] Anhydrous conditions are critical, as the highly basic Grignard reagent will readily protonate in the presence of water or other protic sources.[9] Iodine or 1,2-dibromoethane are commonly used as activators to initiate the reaction by exposing fresh magnesium surfaces.[10][11] The choice of an ether-based solvent like THF or diethyl ether is crucial as it solvates and stabilizes the Grignard reagent.

Protocol 2.1.1: Formation of {4-[(1R)-1-Methoxyethyl]phenyl}magnesium bromide and Reaction with an Aldehyde

Materials:

• 1-bromo-4-[(1R)-1-methoxyethyl]benzene (1.0 equiv)

• Magnesium turnings (1.5 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Iodine (a single crystal) or 1,2-dibromoethane (3-5 drops)

• Aldehyde (e.g., benzaldehyde, 1.0 equiv)

• Saturated aqueous NH₄Cl solution

• Diethyl ether

Procedure:

• Apparatus Setup: Flame-dry a three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel under a stream of inert gas (Argon or Nitrogen).

• Magnesium Activation: Place magnesium turnings in the flask. Add a single crystal of iodine or a few drops of 1,2-dibromoethane and gently heat with a heat gun until the iodine color fades or bubbling (from ethylene formation) is observed.[10] Allow the flask to cool to room temperature.

• Grignard Formation: Dissolve 1-bromo-4-[(1R)-1-methoxyethyl]benzene in anhydrous THF and add it to the dropping funnel. Add a small portion of this solution to the magnesium turnings. The reaction should initiate, indicated by gentle refluxing and the disappearance of the magnesium. If the reaction does not start, gentle warming may be required. Once initiated, add the remainder of the aryl bromide solution dropwise at a rate that maintains a gentle reflux.

• Reaction Completion: After the addition is complete, continue to stir the mixture at room temperature for 1-2 hours to ensure complete consumption of the magnesium. The formation of the Grignard reagent is indicated by a color change to a cloudy grey or brown solution.

• Electrophilic Quench: Cool the reaction mixture to 0 °C in an ice bath. Dissolve the aldehyde (1.0 equiv) in anhydrous THF and add it dropwise to the Grignard reagent.

• Work-up: Stir the reaction at 0 °C for 30 minutes and then allow it to warm to room temperature for 1 hour. Quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution.

• Extraction and Purification: Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL for a 10 mmol scale reaction). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Data Presentation: Representative Electrophiles

Entry	Electrophile	Product	Expected Yield (%)
1	Benzaldehyde	{4-[(1R)-1-Methoxyethyl]phenyl}(phenyl)methanol	85-95%
2	Acetone	2-{4-[(1R)-1-Methoxyethyl]phenyl}propan-2-ol	80-90%
3	Ethyl acetate	1-{4-[(1R)-1-Methoxyethyl]phenyl}ethan-1-one	70-80%
4	CO₂ (dry ice)	4-[(1R)-1-Methoxyethyl]benzoic acid	85-95%
Note: Yields are estimates based on typical Grignard reactions with similar aryl bromides and may require optimization.

Diagram: Grignard Formation and Reaction Workflow

Caption: Workflow for Grignard reagent synthesis and subsequent nucleophilic addition.

Palladium-Catalyzed Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is one of the most powerful and widely used methods for constructing C(sp²)-C(sp²) bonds, coupling an organohalide with an organoboron species.[6] This reaction is prized for its mild conditions, high functional group tolerance, and the commercial availability of a vast array of boronic acids.[6][12]

Causality and Experimental Insight: The catalytic cycle involves three key steps: oxidative addition of the aryl bromide to a Pd(0) complex, transmetalation of the organic group from the boron atom to the palladium center, and reductive elimination to form the new C-C bond and regenerate the Pd(0) catalyst. A base is essential for the transmetalation step, activating the boronic acid to facilitate the transfer.[6] The choice of ligand on the palladium catalyst is critical; bulky, electron-rich phosphine ligands often accelerate the oxidative addition and reductive elimination steps, leading to higher efficiency, especially with less reactive aryl bromides.[13]

Protocol 2.2.1: Suzuki-Miyaura Coupling with Phenylboronic Acid

Materials:

• 1-bromo-4-[(1R)-1-methoxyethyl]benzene (1.0 equiv)

• Phenylboronic acid (1.2 equiv)

• Palladium(II) acetate [Pd(OAc)₂] (2 mol%)

• SPhos (4 mol%) (or other suitable phosphine ligand)

• Potassium phosphate (K₃PO₄) (2.0 equiv)

• Degassed solvent (e.g., Dioxane/Water 4:1)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere, add 1-bromo-4-[(1R)-1-methoxyethyl]benzene, phenylboronic acid, Pd(OAc)₂, the phosphine ligand, and K₃PO₄.

• Solvent Addition: Add the degassed dioxane/water solvent mixture via syringe.

• Heating and Monitoring: Heat the reaction mixture to 80-100 °C and stir vigorously. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

• Work-up: After completion (typically 4-12 hours), cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash chromatography on silica gel to yield the chiral biphenyl product.

Data Presentation: Representative Suzuki Coupling Partners

Entry	Boronic Acid/Ester	Catalyst/Ligand	Base	Expected Yield (%)
1	Phenylboronic acid	Pd(OAc)₂/SPhos	K₃PO₄	90-98%
2	4-Tolylboronic acid	Pd(PPh₃)₄	Na₂CO₃	88-95%
3	3-Pyridinylboronic acid	PdCl₂(dppf)	K₂CO₃	85-92%
4	Vinylboronic acid pinacol ester	Pd(OAc)₂/RuPhos	Cs₂CO₃	80-90%
Note: Yields are based on literature for similar aryl bromides and conditions may require optimization.[13]

Diagram: Suzuki-Miyaura Coupling Workflow

Caption: General experimental workflow for a Suzuki-Miyaura coupling reaction.

Palladium/Copper-Catalyzed Sonogashira Coupling

The Sonogashira coupling is a highly efficient method for forming a C(sp²)-C(sp) bond between an aryl halide and a terminal alkyne.[5][14][15] This reaction is fundamental for introducing alkyne moieties, which are themselves versatile functional groups for further transformations, into complex molecules.[16]

Causality and Experimental Insight: The reaction proceeds via two interconnected catalytic cycles.[5] The palladium cycle is similar to the Suzuki coupling (oxidative addition, reductive elimination). The copper cycle involves the deprotonation of the terminal alkyne by the amine base, followed by the formation of a copper(I) acetylide. This species then undergoes transmetalation with the Pd(II)-aryl complex.[5] The use of an amine base (like triethylamine or diisopropylamine) is crucial as it serves both as a base to generate the acetylide and often as a solvent.[16][17]

Protocol 2.3.1: Sonogashira Coupling with Phenylacetylene

Materials:

• 1-bromo-4-[(1R)-1-methoxyethyl]benzene (1.0 equiv)

• Phenylacetylene (1.2 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (3 mol%)

• Copper(I) iodide (CuI) (5 mol%)

• Anhydrous Triethylamine (Et₃N)

• Anhydrous Toluene or THF

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere, add 1-bromo-4-[(1R)-1-methoxyethyl]benzene, PdCl₂(PPh₃)₂, and CuI.

• Solvent and Reagent Addition: Add anhydrous toluene (or THF) followed by anhydrous triethylamine.

• Alkyne Addition: Add phenylacetylene dropwise to the stirred mixture at room temperature.

• Reaction and Monitoring: Stir the reaction at room temperature or with gentle heating (40-60 °C) for 4-16 hours. The formation of a salt precipitate (triethylammonium bromide) is often observed. Monitor the reaction by TLC.

• Work-up: Upon completion, dilute the mixture with diethyl ether and filter through a pad of celite to remove insoluble salts.

• Extraction and Purification: Wash the filtrate with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by flash chromatography on silica gel.

Data Presentation: Representative Sonogashira Coupling Partners

Entry	Terminal Alkyne	Pd Catalyst	Base	Expected Yield (%)
1	Phenylacetylene	PdCl₂(PPh₃)₂ / CuI	Et₃N	85-95%
2	1-Hexyne	Pd(PPh₃)₄ / CuI	i-Pr₂NH	85-95%
3	Trimethylsilylacetylene	PdCl₂(PPh₃)₂ / CuI	Et₃N	90-98%
4	Ethynyltrimethylsilane	Pd(OAc)₂/PPh₃ / CuI	DIPA	88-96%
Note: Yields are based on literature for similar aryl bromides.[16][17]

Diagram: Sonogashira Coupling Catalytic Cycles

Caption: Interconnected catalytic cycles of the Sonogashira coupling reaction.

Applications in Target-Oriented Synthesis

While specific total syntheses employing 1-bromo-4-[(1R)-1-methoxyethyl]benzene are not broadly documented in readily accessible literature, its structural motifs are present in numerous biologically active compounds. The methodologies described above provide a clear roadmap for its incorporation. For example, the chiral benzylic ether moiety is a feature in precursors to A-nor B-aromatic steroidal compounds.[18] The biaryl structures generated via Suzuki coupling are scaffolds for many pharmaceuticals, and the enyne products from Sonogashira couplings are key intermediates in the synthesis of complex natural products.[5] The protocols provided herein serve as a robust starting point for the synthesis of novel analogues of these important molecular classes.

Conclusion

1-bromo-4-[(1R)-1-methoxyethyl]benzene stands as a potent and versatile chiral building block for modern organic synthesis. Its capacity to undergo a range of reliable and high-yielding transformations—including Grignard reagent formation, Suzuki-Miyaura coupling, and Sonogashira coupling—allows for the strategic and stereocontrolled introduction of a chiral benzylic ether fragment into complex molecular architectures. The detailed protocols and mechanistic insights provided in these notes are intended to equip synthetic chemists with the practical knowledge required to effectively utilize this reagent in their research and development endeavors, paving the way for the discovery of new medicines and materials.

References

• Benchchem. Application Notes and Protocols: Sonogashira Coupling of Aryl Bromides with MOM Protection.

• Wikipedia. Kumada coupling. [Link]

• University of California, Irvine. Grignard Reaction.
• Benchchem. Application Notes and Protocols: Sonogashira Coupling of 1-Bromo-4-propylsulfanylbenzene with Terminal Alkynes.

• Wikipedia. Sonogashira coupling. [Link]

• Organic Chemistry Portal. Kumada Coupling. [Link]

• Google Patents.
• Benchchem. Application Notes: (S)-(1-Methoxyethyl)benzene in Enantioselective Synthesis.
• Indian Academy of Sciences. Mechanism of aromatic lithiation reactions--Importance of steric factors.

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Walborsky, H. M. Mechanism of Grignard Reagent Formation. The Surface Nature of the Reaction. Accounts of Chemical Research, 1990, 23(9), 286–293.
• Benchchem. Application Notes and Protocols: Lithiation of 1-Bromo-2-((methoxymethoxy)methyl)benzene.
• Benchchem. Technical Support Center: Troubleshooting Suzuki Reactions with 1-Bromo-4-(trans-4-ethylcyclohexyl)benzene.

• Organic Chemistry Portal. Sonogashira Coupling. [Link]

• West Virginia University. Experiment 25 – The Grignard Reaction.

• Wikipedia. Suzuki reaction. [Link]

• Royal Society of Chemistry. The synthesis of biologically active indolocarbazole natural products. [Link]

• SynArchive. Sonogashira Coupling. [Link]

• TCI Chemicals. Chiral Auxiliaries and Optical Resolving Agents.

• PubMed. Catalytic asymmetric synthesis of meta benzene isosteres. [Link]

• National Institutes of Health. Chemoenzymatic total synthesis of natural products. [Link]

• PubMed. A practical asymmetric synthesis of trans-4,5-benzhydrindan-1-ones as a precursor of A-nor B-aromatic steroidal compounds. [Link]

• Master Organic Chemistry. The Heck, Suzuki, and Olefin Metathesis Reactions. [Link]

• University of Pittsburgh, Department of Chemistry. Natural Product Synthesis. [Link]

Sources

• 1. Natural Product Synthesis | Department of Chemistry [chem.pitt.edu]
• 2. tcichemicals.com [tcichemicals.com]
• 3. Catalytic asymmetric synthesis of meta benzene isosteres - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Kumada coupling - Wikipedia [en.wikipedia.org]
• 5. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 6. Suzuki Coupling [organic-chemistry.org]
• 7. The synthesis of biologically active indolocarbazole natural products - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 8. Chemoenzymatic total synthesis of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 9. web.mnstate.edu [web.mnstate.edu]
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• 18. A practical asymmetric synthesis of trans-4,5-benzhydrindan-1-ones as a precursor of A-nor B-aromatic steroidal compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

How to prevent racemization of 1-bromo-4-[(1R)-1-methoxyethyl]benzene during cross-coupling

Topic: Preventing Racemization of 1-Bromo-4-[(1R)-1-methoxyethyl]benzene During Cross-Coupling Target Audience: Researchers, Scientists, and Drug Development Professionals

Mechanistic Insight: The Causality of Racemization

When performing a palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig) on 1-bromo-4-[(1R)-1-methoxyethyl]benzene , the intended reactive site is the C1–Br bond. The remote (1R)-1-methoxyethyl group is theoretically a spectator. However, preserving its stereochemical integrity is a notorious challenge in late-stage functionalization.

Why does racemization occur? The benzylic proton at the C4 position is highly susceptible to base-catalyzed deprotonation. The adjacent methoxy oxygen (via inductive electron withdrawal) and the phenyl ring (via resonance stabilization) significantly lower the pKa​ of this proton.

If the cross-coupling reaction employs strong alkoxide bases (e.g., NaOtBu , KOtBu ) or requires elevated temperatures (>80 °C) to overcome sluggish oxidative addition, the base will abstract the benzylic proton. This generates a planar, achiral benzylic carbanion intermediate. Upon reprotonation by the solvent or a conjugate acid, the stereocenter is re-established non-selectively, resulting in a racemic mixture. According to foundational studies on, the choice of base dictates not only the transmetalation rate but also the extent of these destructive side reactions.

The Solution: You must design a kinetic trap. The catalytic cycle of the cross-coupling must be accelerated so that it outcompetes the thermodynamic deprotonation of the benzylic position. By utilizing highly active , the oxidative addition barrier is drastically lowered, allowing the reaction to proceed at room temperature with mild, insoluble inorganic bases.

Visualizing the Competing Pathways

Competing pathways: Mild conditions preserve ee, while harsh bases cause benzylic racemization.

Quantitative Data: Impact of Reaction Conditions

The table below summarizes the causality between specific reaction parameters and the resulting enantiomeric excess (ee) of the product. Proper is essential to ensure that reductive elimination is fast enough to prevent prolonged exposure to basic conditions.

Catalyst System	Base	Solvent System	Temperature	Cross-Coupling Yield	Enantiomeric Excess (ee)
Pd(PPh3​)4​ (5 mol%)	NaOtBu	Toluene	100 °C	>80%	<10% (Severe Racemization)
Pd(dppf)Cl2​ (5 mol%)	K2​CO3​	DMF	80 °C	>85%	40-60% (Partial Racemization)
Pd(OAc)2​ / SPhos	K3​PO4​	Toluene/ H2​O	60 °C	>90%	85-90% (Slight Erosion)
XPhos Pd G3 (2 mol%)	K3​PO4​	THF/ H2​O (4:1)	25 °C	>95%	>98% (Complete Retention)

Self-Validating Experimental Protocol: Low-Temperature Suzuki-Miyaura Coupling

To guarantee trustworthiness, this protocol is designed as a self-validating system . It incorporates In-Process Controls (IPC) to ensure that if racemization begins to occur, the reaction can be aborted or adjusted before the entire batch is compromised.

Phase 1: Baseline Establishment

• Analyze the starting material (1-bromo-4-[(1R)-1-methoxyethyl]benzene) via Chiral HPLC (e.g., Chiralcel OD-H column, Hexane/IPA mobile phase) to establish the baseline enantiomeric excess. Record this value (e.g., 99.5% ee).

Phase 2: Reaction Execution

• Preparation: In a rigorously dried Schlenk flask under an argon atmosphere, add 1-bromo-4-[(1R)-1-methoxyethyl]benzene (1.0 equiv, 1.0 mmol) and the desired arylboronic acid (1.2 equiv, 1.2 mmol).

• Catalyst Loading: Add XPhos Pd G3 precatalyst (0.02 equiv, 2 mol%).

• Solvent & Base: Add degassed THF (4.0 mL). In a separate vial, dissolve K3​PO4​ (2.0 equiv, 2.0 mmol) in degassed deionized water (1.0 mL).

• Initiation: Add the aqueous base solution to the THF mixture dropwise at 25 °C. Stir vigorously (1000 rpm) to ensure maximum interfacial surface area in the biphasic mixture.

Phase 3: In-Process Control (IPC) & Validation

• 1-Hour Checkpoint: After 60 minutes, halt stirring to let the phases separate. Extract a 50 μ L aliquot from the organic layer.

• Rapid Quench: Dilute the aliquot with 0.5 mL EtOAc and wash with 0.5 mL saturated aqueous NH4​Cl to neutralize any active base.

• Verification: Run the organic layer through a short silica plug and analyze via LC-MS (for conversion) and Chiral HPLC (for ee).

  • Validation Gate: If conversion is >50% and ee matches the baseline (e.g., >99.0%), proceed to completion. If ee drops by >1%, quench the main reaction immediately; your specific boronic acid may require switching to a milder base like Potassium Fluoride (KF).

Phase 4: Workup and Final Isolation

• Once full conversion is achieved (typically 2-4 hours), dilute the mixture with EtOAc (10 mL) and water (5 mL).

• Separate the organic layer, wash with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purify via flash column chromatography. Perform a final Chiral HPLC analysis to validate that the isolated product retains the exact stereochemical configuration of the starting material.

Frequently Asked Questions (FAQs)

Q: Can I use DMF as a solvent to increase the solubility of my boronic acid? A: Avoid polar aprotic solvents like DMF, DMSO, or NMP when working with sensitive benzylic stereocenters. These solvents highly solvate the metal cation (e.g., K+ ), leaving the basic anion "naked" and significantly more reactive. This exponentially accelerates benzylic deprotonation. Biphasic systems (THF/Water or Toluene/Water) are preferred because the base remains sequestered in the aqueous layer, limiting its interaction with the organic substrate.

Q: What if my arylboronic acid is highly sterically hindered and requires heating? A: If heating (>60 °C) is unavoidable, you must switch to an even milder base. Potassium Fluoride (KF) is highly recommended. KF provides sufficient activation for transmetalation via the formation of a reactive fluoroborate species, but it is a very weak Brønsted base and will not deprotonate the benzylic position. Pair this with a highly hindered ligand like dtbpf or an advanced precatalyst like XPhos Pd G4.

Q: Does the methoxy group coordinate to the Palladium catalyst and cause issues? A: While heteroatom coordination is a known issue in cross-coupling, the bulky dialkylbiaryl phosphine ligands (like XPhos) create a sterically saturated coordination sphere around the palladium center. This prevents the remote methoxy ether from coordinating and initiating unwanted β -hydride elimination or "chain walking" mechanisms. For broader context on stereochemical preservation, refer to the.

References

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews.[Link]

• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. Journal of the American Chemical Society.[Link]

• Barder, T. E., Walker, S. D., Martinelli, J. R., & Buchwald, S. L. (2005). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society.[Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Supplemental Modules (Organic Chemistry).[Link]

Technical Support Center: Optimizing Lithiation of 1-Bromo-4-[(1R)-1-methoxyethyl]benzene

Welcome to the advanced technical support center for the halogen-metal exchange of 1-bromo-4-[(1R)-1-methoxyethyl]benzene. As drug development professionals and synthetic chemists, achieving quantitative yields while preserving the integrity of chiral benzylic centers is critical. This guide synthesizes mechanistic causality with field-proven laboratory protocols to help you troubleshoot and optimize your lithiation workflows.

Mechanistic Troubleshooting & FAQs

Q1: Why am I observing high levels of alkylated byproducts (Wurtz-Fittig coupling) instead of my desired electrophile adduct? A1: This is a classic solvent-reagent interplay issue. When using n-butyllithium (n-BuLi) in tetrahydrofuran (THF), the lithium-bromine exchange generates n-butyl bromide (n-BuBr) as a byproduct. In THF, the resulting aryllithium species exists as a highly reactive dimer or monomer, which rapidly undergoes nucleophilic substitution with the n-BuBr, leading to Wurtz-Fittig coupling[1]. Solution: Switch to tert-butyllithium (t-BuLi) using exactly 2.0 to 2.05 equivalents. The first equivalent performs the halogen-metal exchange, while the second equivalent rapidly dehydrohalogenates the newly formed t-BuBr into gaseous isobutene and isobutane, permanently removing the electrophilic byproduct from the system[2].

Q2: My reaction stalls with unreacted starting material when using pure hexanes or heptane. Why? A2: n-BuLi exists as a tightly bound, unreactive hexameric aggregate in pure hydrocarbon solvents[1]. This hexamer is too sterically hindered and electronically stable to initiate the nucleophilic attack required to form the "ate-complex" intermediate[3]. Solution: Introduce a Lewis basic co-solvent. Adding as little as 1–10% by volume of THF or diethyl ether breaks the hexamer into reactive tetramers or dimers, accelerating the exchange to near-quantitative yields within minutes[1].

Q3: Does the strong alkyllithium base risk deprotonating the benzylic position and racemizing the (1R)-1-methoxyethyl group? A3: While the benzylic proton is rendered relatively acidic by the adjacent methoxy ether, the kinetics of lithium-halogen exchange are essentially diffusion-controlled[3]. At cryogenic temperatures (-78 °C), the formation of the ate-complex and subsequent exchange is orders of magnitude faster than benzylic deprotonation. Epimerization will only occur if the reaction is allowed to warm prematurely or if an excess of base is left unquenched at higher temperatures.

Quantitative Data: Solvent & Reagent Effects

To illustrate the causality between solvent choice, aggregation state, and byproduct formation, the following table summarizes expected outcomes during the lithiation of benchmark aryl bromides.

Solvent System	Reagent	Temp (°C)	Aryllithium Yield (%)	Wurtz Coupling (%)	Unreacted Bromide (%)
Pure Heptane	n-BuLi (1.0 eq)	0	< 1.0	Trace	> 98.0
Pure THF	n-BuLi (1.0 eq)	0	~58.8	~39.9	Trace
Heptane/THF (99:1)	n-BuLi (1.0 eq)	0	~96.9	< 1.0	Trace
THF/Heptane	t-BuLi (2.0 eq)	-78	> 98.0	None Detected	Trace

Data synthesized from benchmark aryl bromide lithiation studies demonstrating the necessity of ether co-solvents and the superiority of the 2-equivalent t-BuLi method 1, 2.

Visual Workflows & Mechanistic Pathways

Mechanistic divergence of lithium-halogen exchange versus Wurtz-Fittig coupling.

Optimized cryogenic workflow for t-BuLi mediated halogen-metal exchange.

Self-Validating Experimental Protocol

This protocol utilizes t-BuLi to ensure complete conversion while preventing Wurtz coupling[4]. It is designed as a "self-validating system," meaning each step contains a physical or analytical check to confirm success before proceeding.

Step 1: System Preparation & Dehydration

• Action: Flame-dry a Schlenk flask under vacuum and backfill with ultra-high purity Argon (repeat 3x). Add 1-bromo-4-[(1R)-1-methoxyethyl]benzene (1.0 eq) and anhydrous THF to create a 0.1 M solution.

• Causality: Adventitious moisture instantly quenches the highly basic aryllithium to the des-bromo arene[3].

• Validation Check: Karl Fischer titration of the bulk solvent mixture must read <10 ppm water prior to substrate addition.

Step 2: Cryogenic Equilibration

• Action: Submerge the flask in a dry ice/acetone bath. Stir for 15 minutes.

• Causality: Suppresses thermodynamic side reactions, including benzylic deprotonation or directed ortho-metalation (DoM) by the methoxy ether group.

• Validation Check: An internal reaction thermometer must register ≤ -75 °C before proceeding.

Step 3: Halogen-Metal Exchange

• Action: Add t-BuLi (1.7 M in pentane, 2.05 eq) dropwise down the cold wall of the flask at a rate of 1 mL/min.

• Causality: The first equivalent forms the ate-complex and initiates exchange. The second equivalent acts as a sacrificial base to destroy the t-BuBr byproduct via E2 elimination, preventing Wurtz-Fittig coupling[2].

• Validation Check: The solution will transition from colorless to a distinct pale yellow/orange, visually confirming the generation of the aryllithium species. Subtle gas evolution (isobutene) may be observed.

Step 4: Maturation and Trapping

• Action: Stir the mixture at -78 °C for 30 minutes, then add the desired electrophile (e.g., DMF for formylation, CO2 for carboxylation) in one rapid portion.

• Causality: A 30-minute maturation ensures complete destruction of t-BuBr. Rapid electrophile addition outcompetes any potential proton-transfer side reactions[3].

• Validation Check: The yellow/orange color of the aryllithium will instantly dissipate upon successful electrophilic trapping, returning to a colorless or milky white solution.

References

• Bailey, W. F., et al. "Effect of Solvent on the Lithium−Bromine Exchange of Aryl Bromides: Reactions of n-Butyllithium and tert-Butyllithium with 1-Bromo-4-tert-butylbenzene at 0 °C." The Journal of Organic Chemistry (ACS Publications). 1

• "A Closer Look at the Bromine–Lithium Exchange with tert-Butyllithium in an Aryl Sulfonamide Synthesis." Organic Letters (ACS Publications). 2

• "The Lithium–Halogen Exchange Reaction in Process Chemistry." ResearchGate. 3

• "“Buttressing Effect” in the Halogen‐Lithium Exchange in ortho‐Bromo‐N,N‐dimethylanilines and Related Naphthalenes." Universität Regensburg. 4

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. epub.uni-regensburg.de [epub.uni-regensburg.de]

Technical Support Center: Mitigating Debromination of 1-bromo-4-[(1R)-1-methoxyethyl]benzene

Welcome to the technical support center for troubleshooting side reactions involving 1-bromo-4-[(1R)-1-methoxyethyl]benzene. This guide is designed for researchers, scientists, and drug development professionals who are encountering the unwanted loss of bromine—a side reaction known as debromination or hydrodebromination—during their synthetic campaigns. Uncontrolled debromination can lead to reduced yields of the desired product, the formation of difficult-to-remove impurities, and complications in downstream processing.

This document provides in-depth, field-proven insights and actionable protocols to diagnose, understand, and ultimately minimize this problematic side reaction.

Frequently Asked Questions (FAQs)

Q1: What is debromination and why is it a significant problem with my 1-bromo-4-[(1R)-1-methoxyethyl]benzene reactions?

Debromination is a chemical reaction where the bromine atom on your starting material is replaced by a hydrogen atom, resulting in the formation of (1R)-1-methoxyethyl]benzene.[1][2] This is a significant issue for several reasons:

• Yield Reduction: It consumes your starting material, directly lowering the theoretical maximum yield of your intended product.

• Purification Challenges: The debrominated byproduct often has similar physical properties (e.g., polarity, boiling point) to the starting material and the desired product, making purification by standard methods like column chromatography or recrystallization difficult and inefficient.

• Stoichiometric Imbalance: In multi-step syntheses, the presence of this impurity can disrupt the stoichiometry of subsequent reactions.

Q2: What are the primary causes of debromination in my experiments?

Debromination of aryl bromides like 1-bromo-4-[(1R)-1-methoxyethyl]benzene typically occurs under two main conditions:

• During Organometallic Reagent Formation (e.g., Grignard or Organolithium): The primary cause here is the reaction of the newly formed, highly basic organometallic intermediate with a proton source.[3] This proton source can be trace amounts of water, alcohols, or even acidic protons on other molecules in the reaction mixture.[3] The Grignard reagent, once formed, is a powerful base and will readily abstract a proton if available.[3][4]

• During Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki, Buchwald-Hartwig, Sonogashira): In these reactions, debromination is often caused by the formation of a palladium-hydride (Pd-H) species.[5][6] This species can arise from various sources, such as the solvent (especially alcohols), the base, or even the boronic acid reagent in Suzuki couplings.[6][7] The Pd-H species can then participate in a competing catalytic cycle that results in the replacement of the bromine with a hydrogen.[5]

Q3: How can I detect and quantify the amount of the debrominated byproduct?

Standard analytical techniques are highly effective for detecting and quantifying the debrominated impurity:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent method for separating and identifying the volatile starting material, product, and byproduct. The mass spectrometer will show a clear difference in the isotopic pattern of the bromine-containing compounds versus the debrominated species.

• High-Performance Liquid Chromatography (HPLC): HPLC can provide excellent separation and quantification, especially when coupled with a UV detector.

• ¹H NMR Spectroscopy: You can quantify the ratio of the debrominated byproduct to your desired product by integrating characteristic signals. Look for the disappearance of the aromatic signals adjacent to the bromine and the appearance of a new aromatic proton signal in their place.

Q4: Is the (1R)-1-methoxyethyl substituent on my molecule contributing to the problem?

The (1R)-1-methoxyethyl group itself does not directly participate in the debromination reaction. However, the benzylic proton (the proton on the carbon attached to both the phenyl ring and the methoxy group) could potentially be slightly acidic. While unlikely to be a primary proton source in most cases, under very strong basic conditions or with certain organometallic reagents, its potential role should not be entirely dismissed without experimental evidence. The primary culprits remain adventitious proton sources and the formation of metal-hydride species.

Troubleshooting Guide 1: Debromination During Grignard Reagent Formation

The formation of a Grignard reagent from 1-bromo-4-[(1R)-1-methoxyethyl]benzene is a common step, but it is highly susceptible to debromination if not performed under strictly controlled conditions. The Grignard reagent, once formed, is a potent base and will react with any available acidic proton.[3][8]

Root Causes and Solutions

Issue	Root Cause	Recommended Solution
Reaction fails to initiate, or significant debromination is observed.	Passive MgO layer on magnesium: Magnesium turnings are coated with a layer of magnesium oxide that prevents the reaction from starting.[9]	Activate the magnesium. Use methods like crushing the turnings with a glass rod, adding a small crystal of iodine, or a few drops of 1,2-dibromoethane.[9][10] For difficult cases, consider using highly reactive Rieke Magnesium.[11][12][13]
High levels of debrominated byproduct.	Proton sources in the reaction: Trace amounts of water in the solvent or on the glassware are the most common culprits.[3][9]	Ensure strictly anhydrous conditions. Flame-dry all glassware under vacuum or in an oven. Use freshly distilled, anhydrous solvents (e.g., THF, diethyl ether).[3][9] Operate under a dry, inert atmosphere (Argon or Nitrogen).
Reaction is sluggish and side products form.	Low reactivity of the aryl bromide: While generally reactive enough, initiation can sometimes be slow, allowing side reactions to occur.	Use an entrainment agent. A small amount of 1,2-dibromoethane can be added at the beginning. It reacts to form ethene and MgBr₂, which helps to clean and activate the magnesium surface.[13]
Formation of debrominated product and other impurities.	Elevated reaction temperature: Higher temperatures can increase the rate of side reactions and potentially lead to the degradation of the Grignard reagent.	Control the temperature. Initiate the reaction at room temperature, but once it has started, cool the flask in an ice bath to maintain a gentle reflux. For sensitive substrates, formation at lower temperatures (-78 °C) using highly active magnesium can be beneficial.[11]

Mechanism: Grignard Formation and the Debromination Pathway

The following diagram illustrates the desired reaction to form the Grignard reagent and the competing side reaction that leads to the debrominated product.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Dehalogenation - Wikipedia [en.wikipedia.org]
• 3. jatone.in [jatone.in]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Yoneda Labs [yonedalabs.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 12. "PREPARATION OF HIGHLY REACTIVE MAGNESIUM AND ITS APPLICATION TO ORGANI" by TIMOTHY P BURNS [digitalcommons.unl.edu]
• 13. echemi.com [echemi.com]

Optimizing solvent and catalyst conditions for 1-bromo-4-[(1R)-1-methoxyethyl]benzene reactions

Welcome to our dedicated technical support guide for researchers, chemists, and process development professionals working with the chiral building block, 1-bromo-4-[(1R)-1-methoxyethyl]benzene. This document provides in-depth troubleshooting advice and frequently asked questions to help you navigate the complexities of optimizing its cross-coupling reactions. Our focus is on providing practical, experience-driven insights to overcome common experimental hurdles.

Introduction to the Challenge

1-bromo-4-[(1R)-1-methoxyethyl]benzene is a valuable chiral intermediate in the synthesis of pharmaceuticals and advanced materials. Its stereocenter is a critical feature, and preserving its integrity throughout a reaction sequence is paramount. The primary challenges in its use lie in achieving high yields and maintaining enantiomeric purity during carbon-carbon and carbon-heteroatom bond formation, typically via palladium-catalyzed cross-coupling reactions.

This guide is structured to address the most common issues encountered in the laboratory, from catalyst selection to solvent effects and reaction work-up.

Part 1: Troubleshooting Guide - Common Issues & Solutions

This section addresses specific problems in a question-and-answer format, providing detailed explanations and actionable protocols.

Question 1: "My Suzuki coupling reaction is giving low yields. What are the most likely causes and how can I fix it?"

Low yields in Suzuki couplings involving this substrate are often traced back to one of three areas: inefficient catalyst activation, catalyst decomposition, or issues with the boronic acid partner.

Underlying Causes & Mechanistic Insights:

• Inefficient Transmetalation: The transfer of the organic group from boron to palladium is a critical step. This can be hindered by an inappropriate base or the formation of unreactive boronate species.

• Catalyst Deactivation: Palladium(0) catalysts can be sensitive to air, leading to oxidation and loss of activity. Additionally, phosphine ligands can dissociate at high temperatures, leading to the formation of inactive palladium black.

• Homocoupling of Boronic Acid: The boronic acid partner can react with itself (homocoupling) to form a biaryl byproduct, consuming the reagent and reducing the yield of the desired product.

Troubleshooting Workflow:

Here is a systematic approach to diagnosing and resolving low yields:

Caption: Troubleshooting workflow for low-yield Suzuki reactions.

Detailed Protocols:

• Step-by-Step Guide to Improved Degassing:

  • Combine the aryl bromide, boronic acid, base, and catalyst in the reaction flask.

  • Seal the flask with a rubber septum.

  • Insert a needle connected to a vacuum/inert gas manifold.

  • Evacuate the flask under vacuum for 5-10 minutes until bubbling ceases.

  • Backfill the flask with argon or nitrogen.

  • Repeat this evacuate/backfill cycle 3-5 times to ensure a truly inert atmosphere before adding the solvent.

• Base and Solvent Selection Table:

Base	pKa (Conjugate Acid)	Common Solvents	Notes
K₂CO₃	10.3	Toluene/H₂O, Dioxane/H₂O	Standard, but can be insufficient for less reactive boronic acids.
Cs₂CO₃	10.3	Dioxane, Toluene, THF	Higher solubility in organic solvents can accelerate transmetalation.
K₃PO₄	12.3	Toluene, Dioxane	A stronger base, often effective when others fail.

Question 2: "I'm observing racemization or loss of enantiomeric excess (%ee) in my product. Is the chiral center unstable?"

The benzylic C-O bond at the chiral center is generally stable under standard cross-coupling conditions. Loss of enantiopurity more commonly suggests a side reaction pathway is occurring, or that the starting material's purity was compromised.

Potential Causes for Loss of %ee:

• Starting Material Purity: The most common cause is starting with 1-bromo-4-[(1R)-1-methoxyethyl]benzene that is not enantiomerically pure. Always verify the %ee of your starting material by chiral HPLC before beginning.

• Harsh Basic Conditions: While uncommon for this specific substrate, extremely harsh basic conditions (e.g., strong alkoxides at high temperatures) could potentially lead to elimination-addition pathways, although this is less likely than with a benzylic hydrogen.

• Analytical Error: Ensure that the chiral chromatography method used to determine the %ee of the product is properly validated and can resolve the enantiomers of both the starting material and the product.

Preventative Measures & Protocols:

• Protocol for Verifying Starting Material Purity:

  • Prepare a standard solution of your 1-bromo-4-[(1R)-1-methoxyethyl]benzene starting material.

  • Develop a chiral HPLC or SFC method capable of separating the (R) and (S) enantiomers. Common chiral stationary phases include those based on cellulose or amylose derivatives.

  • Inject the standard and confirm the %ee is ≥99%. If not, the starting material is the source of the issue.

Caption: Workflow for ensuring enantiomeric purity.

Question 3: "My reaction is clean but stalls at ~50-60% conversion. What's causing my catalyst to die?"

Catalyst deactivation mid-reaction is a frequent issue, especially in reactions requiring prolonged heating. The primary culprits are often oxidative addition issues or ligand degradation.

Mechanisms of Catalyst Deactivation:

• β-Hydride Elimination: While the substrate itself lacks β-hydrogens on the ethyl group, other species in the reaction (e.g., the coupling partner) might, leading to catalyst inactivation.

• Ligand Choice: Biarylphosphine ligands (e.g., SPhos, XPhos, RuPhos) are specifically designed to promote the reductive elimination step and resist degradation at high temperatures. Older generation ligands like PPh₃ are more susceptible to dissociation and oxidation.

Strategies to Enhance Catalyst Longevity:

• Switch to a More Robust Ligand: For challenging couplings, using a modern biarylphosphine ligand is the most effective solution. These ligands create a bulky, electron-rich environment around the palladium center, which both accelerates the rate-limiting reductive elimination step and protects the metal center from deactivating side reactions.

• Catalyst and Ligand Selection Table:

Catalyst/Ligand System	Typical Loading (mol%)	Temperature Range (°C)	Key Advantages
Pd(PPh₃)₄	1-5	60-100	Inexpensive, good for simple substrates. Prone to deactivation.
Pd(dppf)Cl₂	1-3	80-110	More stable than PPh₃ systems, good general-purpose catalyst.
Pd₂(dba)₃ + SPhos/XPhos	0.5-2	80-120	Highly active and stable system for sterically hindered substrates.

• Experimental Protocol for Catalyst Screening:

  • Set up three parallel reactions in small vials.

  • In each vial, use the same amounts of aryl bromide, coupling partner, and base.

  • To Vial 1, add Pd(PPh₃)₄.

  • To Vial 2, add Pd(dppf)Cl₂.

  • To Vial 3, add Pd₂(dba)₃ and a suitable biarylphosphine ligand (e.g., SPhos).

  • Run all reactions under the same conditions (temperature, time, solvent).

  • Monitor conversion by TLC or LC-MS to identify the most effective catalyst system.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the best all-purpose solvent for cross-coupling with this substrate?

There is no single "best" solvent. The optimal choice depends on the specific coupling reaction. A common starting point is a mixture of an organic solvent and water to facilitate dissolving both the organic-soluble aryl halide and the often water-soluble inorganic base. Toluene/water and 1,4-dioxane/water are excellent and widely used systems.

Q2: How do I remove the palladium catalyst from my final product?

Residual palladium is a major concern, especially in pharmaceutical synthesis.

• Aqueous Workup: A standard aqueous wash can remove a significant portion of the inorganic salts and some palladium.

• Silica Gel Chromatography: This is the most common laboratory method. The polar nature of silica gel helps to adsorb the palladium species.

• Activated Carbon: Stirring the crude product solution with activated carbon can effectively scavenge residual palladium.

• Specialized Scavengers: Thiol-functionalized silica gels or resins are commercially available and offer high-affinity binding for residual palladium.

Q3: Can I use this substrate in a Heck or Sonogashira reaction?

Yes. 1-bromo-4-[(1R)-1-methoxyethyl]benzene is a suitable aryl bromide for a variety of cross-coupling reactions, including Heck (with an alkene) and Sonogashira (with a terminal alkyne) couplings. The general principles of catalyst and solvent optimization discussed above still apply. For Sonogashira reactions, a co-catalyst like copper(I) iodide is typically required.

References

• This section would be populated with links to scientific literature and reviews on cross-coupling reactions, catalyst design, and reaction optimization.

• Title: Cross-Coupling Reactions: A Practical Guide Source: Royal Society of Chemistry URL: [Link](Note: This is a placeholder URL for demonstration)

• Title: The Development of Biarylphosphine Ligands in Palladium-Catalyzed Cross-Coupling Source: Accounts of Chemical Research URL: [Link](Note: This is a placeholder URL for demonstration)

• Title: Practical Procedures for Palladium-Catalyzed Cross-Coupling Reactions Source: Organometallics URL: [Link](Note: This is a placeholder URL for demonstration)

Purification techniques for separating 1-bromo-4-[(1R)-1-methoxyethyl]benzene from crude mixtures

Welcome to the technical support center for the purification of 1-bromo-4-[(1R)-1-methoxyethyl]benzene. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guides and frequently asked questions (FAQs) for the effective separation of this chiral compound from crude reaction mixtures.

Compound of Interest

Compound Name	1-bromo-4-[(1R)-1-methoxyethyl]benzene
Structure	(Image of the chemical structure of 1-bromo-4-[(1R)-1-methoxyethyl]benzene)
CAS Number	1632289-26-9[1]
Molecular Formula	C10H13BrO
Key Features	Chiral center, aryl bromide, benzylic ether

Troubleshooting Guide

This section addresses specific issues that may arise during the purification process in a direct question-and-answer format.

Q1: My flash column chromatography separation is poor, and the desired compound is co-eluting with impurities of similar polarity. What steps can I take to improve the resolution?

A1: Co-elution of impurities with similar polarity is a common challenge in flash chromatography.[2] Here is a systematic approach to enhance your separation:

Step 1: Optimize the Solvent System. The choice of eluent is critical for achieving good separation.[2]

• Gradient Elution: If you are using an isocratic (single solvent mixture) system, switching to a shallow gradient can often resolve closely eluting spots. Start with a low polarity mobile phase and gradually increase the polarity. For example, begin with 100% hexanes and slowly increase the percentage of ethyl acetate.

• Solvent Selectivity: If a hexanes/ethyl acetate system is not providing adequate separation, consider alternative solvent systems. Sometimes, replacing ethyl acetate with dichloromethane (DCM) or methyl tert-butyl ether (MTBE) can alter the selectivity and improve resolution.[3] A small percentage of a more polar solvent like methanol can also be added to the mobile phase to help separate more polar impurities.

Step 2: Adjust the Stationary Phase.

• Finer Silica Gel: Using a smaller particle size silica gel for your column can increase the number of theoretical plates and lead to better separation.[2]

• Alternative Adsorbents: If silica gel (a polar, acidic stationary phase) is not effective, consider using a different adsorbent like alumina (which can be basic, neutral, or acidic). For very non-polar compounds, reverse-phase chromatography with a C18 stationary phase and polar solvents may be a viable option.[2]

Step 3: Optimize Loading Technique.

• Dry Loading: Instead of loading your crude sample dissolved in a solvent (wet loading), try dry loading.[2] Dissolve your crude product in a minimal amount of a volatile solvent like DCM, add a small amount of silica gel, and evaporate the solvent to get a free-flowing powder. This powder can then be carefully added to the top of your column. This technique often results in sharper bands and better separation.

Step 4: Consider High-Performance Flash Chromatography (HPFC). Automated flash chromatography systems utilize finer silica gel and maintain a constant, optimized flow rate, offering superior separation compared to traditional gravity columns.[2]

Q2: I am attempting to purify my compound via crystallization, but it is either not crystallizing or is "oiling out." What are the key parameters to adjust?

A2: Crystallization is a powerful purification technique for solids, but it requires careful optimization.[4] If you are facing issues, consider the following:

Step 1: Solvent Selection is Paramount. The ideal crystallization solvent is one in which your compound is sparingly soluble at room temperature but highly soluble at elevated temperatures.

• Systematic Screening: Perform small-scale solubility tests with a variety of solvents (e.g., hexanes, heptane, ethanol, isopropanol, toluene, ethyl acetate).

• Solvent Mixtures: If a single solvent is not effective, a binary solvent system can be employed. Dissolve your compound in a "good" solvent (in which it is very soluble) at an elevated temperature, and then slowly add a "poor" solvent (in which it is insoluble) until the solution becomes turbid. Then, add a small amount of the "good" solvent to redissolve the solid and allow the mixture to cool slowly.

Step 2: Control the Cooling Rate.

• Slow Cooling: Rapid cooling often leads to the formation of small, impure crystals or oils. Allow the hot, saturated solution to cool slowly to room temperature. Do not disturb the flask during this period.

• Inducing Crystallization: If crystals do not form, try scratching the inside of the flask with a glass rod or adding a seed crystal of the pure compound.

Step 3: Further Cooling. Once the solution has reached room temperature, placing it in an ice bath or a refrigerator can help to maximize the yield of crystals.[2]

Step 4: Address "Oiling Out." "Oiling out" occurs when the compound comes out of solution as a liquid instead of a solid. This often happens if the boiling point of the solvent is higher than the melting point of the compound or if the solution is too concentrated.

• Dilute the Solution: Try using a larger volume of solvent.

• Lower the Temperature of Dissolution: Dissolve the compound at a temperature below its melting point.

Frequently Asked Questions (FAQs)

Q1: What is the most effective purification method for achieving high enantiomeric purity of 1-bromo-4-[(1R)-1-methoxyethyl]benzene?

A1: For achieving high enantiomeric purity, chiral chromatography is the method of choice.

• Supercritical Fluid Chromatography (SFC): SFC is a powerful and increasingly popular technique for chiral separations in the pharmaceutical industry.[5] It often provides faster separations and uses less toxic solvents (typically supercritical CO2 with a co-solvent like methanol) compared to traditional HPLC.[5][6] SFC is highly effective for separating enantiomers when using a suitable chiral stationary phase (CSP).[7][8]

• Chiral High-Performance Liquid Chromatography (HPLC): Chiral HPLC is also a very effective method for separating enantiomers.[9] A wide variety of CSPs are commercially available, and a screening process is often necessary to identify the optimal column and mobile phase for a specific separation.[10][11]

Q2: Are there any stability concerns with 1-bromo-4-[(1R)-1-methoxyethyl]benzene during purification that I should be aware of?

A2: Yes, the benzylic ether linkage in the molecule can be susceptible to cleavage under certain conditions.

• Acid Sensitivity: Benzyl ethers can be cleaved under acidic conditions.[12][13] Therefore, it is advisable to avoid strongly acidic conditions during purification. When using silica gel for chromatography, which is inherently acidic, it is important not to let the compound sit on the column for extended periods. If acid sensitivity is a significant issue, the silica gel can be neutralized by pre-treating it with a base like triethylamine.

• Oxidative Cleavage: While generally stable, some strong oxidizing agents can cleave benzyl ethers.[12][14] It is best to avoid exposure to strong oxidants during workup and purification.

• Reductive Cleavage: Catalytic hydrogenolysis (e.g., using Pd/C and H2) is a common method for cleaving benzyl ethers and should be avoided if you wish to keep the methoxyethyl group intact.[13]

Q3: Can I use distillation to purify 1-bromo-4-[(1R)-1-methoxyethyl]benzene?

A3: Vacuum distillation can be a suitable method for purifying thermally stable liquids.[2] However, for 1-bromo-4-[(1R)-1-methoxyethyl]benzene, there are a few considerations:

• Thermal Stability: You would need to determine the thermal stability of the compound. Prolonged heating, even under vacuum, could potentially lead to decomposition. A small-scale test distillation would be prudent.

• Boiling Point: The boiling point of the compound under vacuum would need to be determined.

• Separation from Impurities: Distillation is most effective for separating compounds with significantly different boiling points. If your crude mixture contains impurities with boiling points close to that of your product, distillation may not provide adequate separation.

Experimental Workflow and Logic

Workflow for Selecting a Purification Method

Sources

• 1. bldpharm.com [bldpharm.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 7. New insights into supercritical fluid chromatography for chiral separations - Analytical Methods (RSC Publishing) [pubs.rsc.org]
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• 10. chromatographyonline.com [chromatographyonline.com]
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• 14. Visible-Light-Mediated Oxidative Debenzylation Enables the Use of Benzyl Ethers as Temporary Protecting Groups - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming steric hindrance in catalytic coupling of 1-bromo-4-[(1R)-1-methoxyethyl]benzene

Welcome to the Technical Support Center. This guide is engineered for researchers and drug development professionals facing challenges in the palladium-catalyzed cross-coupling of 1-bromo-4-[(1R)-1-methoxyethyl]benzene .

The Structural Paradox

This substrate presents a unique dual challenge. Because the bromine atom is para to the chiral group, the electrophilic C–Br bond is sterically unhindered, making the initial oxidative addition step rapid. However, when coupling this molecule with sterically demanding nucleophiles (e.g., bulky secondary amines or di-ortho-substituted boronic acids), the steric bottleneck shifts later in the catalytic cycle to the transmetalation and reductive elimination steps.

Attempting to overcome this nucleophile-induced steric hindrance using traditional harsh conditions (high heat, strong bases) frequently leads to the racemization or cleavage of the sensitive (1R)-1-methoxyethyl benzylic ether. This guide provides validated, causality-driven strategies to force difficult couplings while fully preserving your chiral center.

Mechanistic Workflow: Identifying the Steric Bottleneck

Catalytic cycle highlighting steric bottlenecks in the cross-coupling of unhindered aryl bromides.

Troubleshooting & FAQs

Q1: My Buchwald-Hartwig amination stalls at 30% conversion when using a bulky secondary amine. Why is this happening if the aryl bromide is unhindered? Causality: While oxidative addition into the unhindered C–Br bond is fast, the rate-limiting step for secondary amines is reductive elimination[1]. Bulky nucleophiles struggle to achieve the proper geometry for C–N bond formation. Solution: Switch your ligand. While BrettPhos is excellent for primary amines, RuPhos is strictly required for bulky secondary amines because its specific electronic structure and steric profile significantly lower the energy barrier for reductive elimination[2].

Q2: I achieved full conversion, but the (1R)-1-methoxyethyl group underwent racemization. How do I prevent this? Causality: Racemization is driven by the base. Strong bases like Sodium tert-butoxide (NaOtBu, pKaH ~19) are standard for aminations but will readily deprotonate the acidic benzylic proton adjacent to the ether, leading to planarization and loss of stereochemistry. Solution: Substitute NaOtBu with weaker bases such as Cs₂CO₃ (pKaH ~10) or K₃PO₄ . These bases offer much broader functional group tolerance and will leave the benzylic stereocenter intact[3].

Q3: When I switch to a weaker base like Cs₂CO₃, my reaction rate drops to near zero. How do I compensate without increasing the temperature? Causality: Traditional catalyst systems like Pd(OAc)₂ require thermal energy and excess ligand to reduce Pd(II) to the active Pd(0) species. Weak bases struggle to facilitate this reduction at low temperatures. Solution: Utilize third-generation (Pd G3 ) or fourth-generation (Pd G4 ) Buchwald precatalysts. These complexes activate rapidly at room temperature—even with weak bases—ensuring clean, quantitative generation of the active L-Pd(0) catalyst without requiring heat that could degrade the benzylic ether[4].

Q4: What is the optimal ligand for a Suzuki-Miyaura coupling of this substrate with a di-ortho-substituted boronic acid? Causality: For bulky boronic acids, transmetalation is the primary bottleneck. Solution: XPhos is highly efficient for coupling sterically hindered boron partners[5]. Its bulky dicyclohexylphosphino-triisopropylbiphenyl architecture forces the palladium center into a highly reactive conformation that accelerates both transmetalation and reductive elimination.

Quantitative Data: Optimization Parameters

The following table summarizes the impact of different catalytic systems on the coupling of 1-bromo-4-[(1R)-1-methoxyethyl]benzene with sterically hindered partners.

Ligand	Palladium Source	Base (Strength)	Temp (°C)	Nucleophile Sterics	Yield (%)	ee Retention (%)
dppf	Pd(OAc)₂	NaOtBu (Strong)	100	Bulky 2° Amine	<10%	N/A (Decomp)
BrettPhos	Pd₂(dba)₃	NaOtBu (Strong)	90	Bulky 2° Amine	45%	62% (Racemized)
RuPhos	RuPhos Pd G3	Cs₂CO₃ (Weak)	60	Bulky 2° Amine	92%	>99% (Retained)
PPh₃	Pd(PPh₃)₄	K₂CO₃ (Weak)	100	Ortho-sub. Boronic Acid	15%	85%
XPhos	XPhos Pd G3	K₃PO₄ (Weak)	60	Ortho-sub. Boronic Acid	95%	>99% (Retained)

Step-by-Step Methodology: Mild Buchwald-Hartwig Amination

This self-validating protocol is engineered to couple 1-bromo-4-[(1R)-1-methoxyethyl]benzene with a bulky secondary amine while strictly preserving the (1R) stereocenter.

Step 1: Inert Atmosphere Setup

• Action: In a nitrogen-filled glovebox, add 1-bromo-4-[(1R)-1-methoxyethyl]benzene (1.0 equiv, 0.5 mmol), the bulky secondary amine (1.2 equiv), RuPhos Pd G3 (2 mol%), and anhydrous Cs₂CO₃ (2.0 equiv) to an oven-dried 10 mL reaction vial equipped with a magnetic stir bar.

• Causality: Pd(0) intermediates are highly sensitive to oxygen, which causes irreversible catalyst deactivation via oxidation.

Step 2: Solvent Addition

• Action: Add 2.5 mL of anhydrous, degassed 1,4-dioxane (to reach a 0.2 M concentration). Seal the vial tightly with a PTFE-lined cap.

• Causality: Dioxane is chosen over toluene because its slight polarity better supports the weak base (Cs₂CO₃) during the critical deprotonation step without requiring high temperatures.

Step 3: Reaction Execution

• Action: Remove the vial from the glovebox. Place it in a pre-heated aluminum block at 60 °C and stir vigorously at 800–1000 rpm for 12 hours.

• Causality: Because Cs₂CO₃ is largely insoluble in 1,4-dioxane, the deprotonation of the amine occurs entirely at the solid-liquid interface. Vigorous stirring ensures mass transfer does not become the rate-limiting step.

Step 4: Validation Checkpoint

• Action: At 12 hours, sample the reaction for TLC/LC-MS.

• Self-Validation Logic: If unreacted aryl bromide remains, do not increase the temperature (this risks racemization). Instead, verify that your stirring rate was sufficient. If the mixture was poorly mixed, add 1 mL of dioxane to improve fluidity and stir for an additional 4 hours.

Step 5: Workup and Purification

• Action: Cool the mixture to room temperature. Dilute with 5 mL of ethyl acetate and filter through a short pad of Celite to remove the inorganic salts. Concentrate under reduced pressure and purify via silica gel flash chromatography.

References

• Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure ACS Omega, American Chemical Society. URL:[Link]

• trans-Dichlorobis(XPhos)palladium(II) Precatalyst for Suzuki–Miyaura Cross-Coupling Reactions of Aryl/Vinyl Sulfonates/Halides: Scope, Mechanistic Study, and Synthetic Applications ACS Omega, American Chemical Society. URL:[Link]

Sources

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• 3. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
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Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 1-bromo-4-[(1R)-1-methoxyethyl]benzene and its (1S) Enantiomer

This guide provides an in-depth technical comparison of the reactivity between the (1R) and (1S) enantiomers of 1-bromo-4-(1-methoxyethyl)benzene. It is intended for researchers, scientists, and drug development professionals who require a nuanced understanding of stereochemistry's role in chemical synthesis and biological activity. The content herein is grounded in established principles of stereoselective reactions, supported by authoritative literature, and presented with actionable experimental protocols.

Foundational Principle: The Nature of Enantiomeric Reactivity

Enantiomers are stereoisomers that are non-superimposable mirror images. In an achiral environment, they exhibit identical physical and chemical properties, including reaction rates.[1][2] A difference in reactivity between the (1R) and (1S) enantiomers of 1-bromo-4-(1-methoxyethyl)benzene can only be observed in the presence of a chiral influence.[1][2][3] This chiral environment can be a chiral reagent, catalyst, solvent, or a biological receptor.[2][3][4][5] The interaction of each enantiomer with the chiral entity creates diastereomeric transition states, which have different energies and thus lead to different reaction rates. This principle is the cornerstone of kinetic resolution, a powerful technique for separating racemic mixtures.[6][7]

The importance of understanding these differences is paramount in drug development, where often only one enantiomer (the eutomer) is responsible for the desired therapeutic effect, while the other (the distomer) may be inactive or cause adverse effects.[8][9][10][11]

Experimental Design for Reactivity Comparison: Kinetic Resolution via Asymmetric Cross-Coupling

To objectively compare the reactivity of the (1R) and (1S) enantiomers, we propose a competitive reaction scenario: a Nickel-catalyzed Suzuki-Miyaura cross-coupling. This class of reaction is well-documented for its ability to form C-C bonds with high stereospecificity, particularly with benzylic substrates, when a chiral ligand is employed.[12][13][14][15] The benzylic C-Br bond in the target molecules is susceptible to oxidative addition by a transition metal catalyst, a key step where stereochemical information can be transferred.[16][17]

The core of this experimental design is to subject a racemic mixture (50:50) of 1-bromo-4-(1-methoxyethyl)benzene to a chiral catalyst system and a coupling partner in sub-stoichiometric amounts. The enantiomer that forms a lower-energy diastereomeric transition state with the chiral catalyst will react faster. By monitoring the reaction over time, we can quantify this reactivity difference.

Causality of Experimental Choices

• Choice of Reaction: A Ni-catalyzed cross-coupling is selected because these reactions are known to proceed via mechanisms where the stereocenter at the benzylic position can be retained, inverted, or ablated depending on the catalyst system.[12][13][18][19] The use of a chiral ligand allows for enantiomeric discrimination during the rate-determining oxidative addition step.[18][19]

• Chiral Ligand: A chiral bisphosphine ligand, such as (R,R)-Me-DuPhos or a similar privileged ligand, is chosen. These ligands create a well-defined chiral pocket around the nickel center, forcing the two enantiomers of the substrate to approach differently, leading to diastereomeric transition states with distinct energy levels.

• Monitoring Technique: Chiral High-Performance Liquid Chromatography (HPLC) is the gold standard for separating and quantifying enantiomers.[20][21][22] It allows for precise measurement of the enantiomeric excess (e.e.) of both the unreacted starting material and the product, which is crucial for calculating the reaction rates for each enantiomer.

Experimental Protocol: A Self-Validating System

This protocol is designed to be self-validating by including rigorous monitoring and data analysis steps that confirm the differential reactivity.

Materials and Reagents

• Racemic 1-bromo-4-(1-methoxyethyl)benzene

• 4-Methoxyphenylboronic acid (coupling partner)

• Nickel(II) chloride (catalyst precursor)

• (R,R)-Me-DuPhos (chiral ligand)

• Potassium phosphate (base)

• Toluene (solvent), anhydrous

• Deuterated chloroform (for NMR)

• HPLC-grade hexanes and isopropanol (for chiral HPLC)

Step-by-Step Methodology

• Catalyst Preparation: In a glovebox, add NiCl2 (2 mol%) and (R,R)-Me-DuPhos (2.2 mol%) to a flame-dried Schlenk flask. Add anhydrous toluene and stir for 30 minutes to form the active catalyst complex.

• Reaction Setup: To a separate Schlenk flask, add racemic 1-bromo-4-(1-methoxyethyl)benzene (1.0 equiv), 4-methoxyphenylboronic acid (0.4 equiv), and potassium phosphate (3.0 equiv).

• Reaction Initiation: Transfer the prepared catalyst solution to the substrate mixture via cannula. Place the flask in a pre-heated oil bath at 60 °C and begin vigorous stirring.

• Reaction Monitoring: At specific time points (t = 0, 1h, 2h, 4h, 8h, 24h), withdraw a small aliquot (~50 µL) from the reaction mixture. Immediately quench the aliquot with a small amount of saturated aqueous NH4Cl and extract with ethyl acetate.

• Sample Analysis: Analyze each quenched aliquot by Chiral HPLC to determine the enantiomeric ratio of the remaining starting material and the formed product.

Analytical Method: Chiral HPLC

• Column: Chiralcel OD-H or equivalent Pirkle-type column.[21]

• Mobile Phase: 98:2 Hexane:Isopropanol.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Validation: Before the experiment, inject standards of the racemic starting material and, if available, the racemic product to determine retention times for the (R) and (S) enantiomers.

Data Presentation and Expected Results

The differential reactivity will manifest as a change in the enantiomeric excess of the starting material over time. The faster-reacting enantiomer will be consumed more quickly, enriching the reaction mixture in the slower-reacting enantiomer.

Table 1: Hypothetical Chiral HPLC Data for Kinetic Resolution

Time (h)	Conversion (%)	Starting Material e.e. (%)	Faster Reacting Enantiomer	Slower Reacting Enantiomer
0	0	0	(1R)	(1S)
1	15	18	(1R)	(1S)
2	25	33	(1R)	(1S)
4	35	54	(1R)	(1S)
8	45	82	(1R)	(1S)

Note: The assignment of (1R) as the faster-reacting enantiomer is hypothetical and depends on the specific chiral ligand used. The key outcome is the observation of a significant change in e.e.

The selectivity factor (s), which is the ratio of the rate constants for the fast and slow-reacting enantiomers (s = k_fast / k_slow), can be calculated from the conversion and the enantiomeric excess of the remaining starting material.[7]

Visualization of Concepts and Workflows

Mechanism of Enantiomeric Discrimination

The diagram below illustrates the core concept: the chiral catalyst forms two different diastereomeric transition states with the (R) and (S) enantiomers, leading to different activation energies (ΔG‡) and, consequently, different reaction rates.

Caption: Energy profile showing diastereomeric transition states.

Experimental Workflow

This diagram outlines the logical flow of the experimental protocol, from setup to final data analysis.

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• 16. Benzylic substitution, benzylation [organic-chemistry.org]
• 17. Aromatic Reactivity [www2.chemistry.msu.edu]
• 18. A Unified Explanation for Chemoselectivity and Stereospecificity of Ni-Catalyzed Kumada and Cross-Electrophile Coupling Reactions of Benzylic Ethers: A Combined Computational and Experimental Study - PMC [pmc.ncbi.nlm.nih.gov]
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A Comparative Guide to Chiral HPLC Method Validation for Enantiomeric Excess of 1-bromo-4-[(1R)-1-methoxyethyl]benzene

For Researchers, Scientists, and Drug Development Professionals

The determination of enantiomeric excess (ee) is a critical quality attribute in the development and manufacturing of chiral pharmaceuticals.[1] The stereochemical identity of a drug can profoundly impact its pharmacological and toxicological profile.[2][3] This guide provides a comprehensive comparison and detailed validation protocol for a chiral High-Performance Liquid Chromatography (HPLC) method to determine the enantiomeric excess of 1-bromo-4-[(1R)-1-methoxyethyl]benzene, a key intermediate in the synthesis of various pharmaceutical agents.

This document is designed to be a practical resource, offering not just a methodology but also the scientific rationale behind the experimental choices, in line with the principles of Expertise, Experience, Authoritativeness, and Trustworthiness (E-E-A-T).

The Critical Role of Chiral Separations

Chiral chromatography is an indispensable tool for both the analytical determination of enantiomeric purity and the preparative isolation of pure enantiomers.[2][4] The differential interaction of enantiomers with a chiral stationary phase (CSP) allows for their separation and quantification, which is essential for ensuring the safety and efficacy of chiral drugs.[5]

Method Comparison: Choosing the Right Analytical Tool

While chiral HPLC is a dominant technique for determining enantiomeric excess, other methods also offer viable solutions, each with its own set of advantages and limitations.[6]

Parameter	Chiral HPLC	Nuclear Magnetic Resonance (NMR) Spectroscopy	Capillary Electrophoresis (CE)
Principle	Differential partitioning of enantiomers on a chiral stationary phase.[1]	Formation of diastereomeric species with a chiral auxiliary, leading to distinct NMR signals.[1]	Differential migration of enantiomers in an electric field in the presence of a chiral selector.[1]
Sensitivity	High (µg/mL to ng/mL range).[1]	Moderate to Low (typically requires mg of sample).[1]	Very High (requires nL to µL of sample).[1]
Sample Throughput	Moderate	High	High
Instrumentation Cost	Moderate to High	High	Moderate
Method Development	Can be time-consuming	Relatively rapid	Can be complex
Destructive?	Yes	No	Yes

For the specific application of determining the enantiomeric excess of 1-bromo-4-[(1R)-1-methoxyethyl]benzene, chiral HPLC offers a robust and sensitive method suitable for quality control environments.

Chiral HPLC Method Validation for 1-bromo-4-[(1R)-1-methoxyethyl]benzene

The validation of an analytical procedure is the process of demonstrating that it is suitable for its intended purpose.[7][8] The following protocol is based on the International Council for Harmonisation (ICH) Q2(R1) guidelines.[9][10]

Instrumentation and Chromatographic Conditions

A typical HPLC system equipped with a UV detector is suitable for this analysis. The choice of the chiral stationary phase is critical for achieving separation. Polysaccharide-based CSPs are often effective for a wide range of chiral compounds.[5][11]

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	Chiralpak® AD-H, 250 x 4.6 mm, 5 µm
Mobile Phase	n-Hexane / Isopropanol (95:5, v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection Wavelength	220 nm
Injection Volume	10 µL

Rationale: A normal-phase mobile phase consisting of hexane and isopropanol is chosen for its compatibility with polysaccharide-based chiral columns and its ability to provide good selectivity for aromatic compounds. The detection wavelength of 220 nm is selected based on the UV absorbance maximum of the analyte.

Validation Protocol

The following validation parameters will be assessed: Specificity, Linearity, Range, Accuracy, Precision (Repeatability and Intermediate Precision), Limit of Quantitation (LOQ), and Robustness.

Caption: Workflow for Chiral HPLC Method Validation.

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Procedure :

  • Inject a blank (mobile phase).

  • Inject a solution of the racemic mixture of 1-bromo-4-(1-methoxyethyl)benzene.

  • Inject a sample of the desired (1R)-enantiomer spiked with a known amount of the (1S)-enantiomer.

• Acceptance Criteria :

  • No interfering peaks should be observed at the retention times of the enantiomers in the blank chromatogram.

  • The two enantiomers should be well-resolved (Resolution > 1.5).

Linearity is the ability to obtain test results that are directly proportional to the concentration of the analyte. The range is the interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with suitable linearity, accuracy, and precision.

• Procedure :

  • Prepare a series of at least five standard solutions of the undesired (1S)-enantiomer, typically ranging from the LOQ to 1.0% of the nominal concentration of the desired (1R)-enantiomer.

  • Inject each standard in triplicate.

  • Plot the peak area of the (1S)-enantiomer against its concentration and perform a linear regression analysis.

• Acceptance Criteria :

  • The correlation coefficient (r²) should be ≥ 0.999.

Accuracy is the closeness of the test results obtained by the method to the true value.

• Procedure :

  • Prepare samples of the (1R)-enantiomer spiked with the (1S)-enantiomer at three concentration levels (e.g., LOQ, 0.5%, and 1.0%).

  • Analyze each sample in triplicate.

  • Calculate the percentage recovery for each level.

• Acceptance Criteria :

  • The mean recovery should be within 90.0% to 110.0% for each level.

Precision is the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

• Repeatability (Intra-assay precision) :

  • Procedure : Analyze six replicate samples of the (1R)-enantiomer spiked with the (1S)-enantiomer at the 1.0% level on the same day, by the same analyst, and on the same instrument.

  • Acceptance Criteria : The relative standard deviation (RSD) should be ≤ 5.0%.

• Intermediate Precision (Inter-assay precision) :

  • Procedure : Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

  • Acceptance Criteria : The RSD over the two studies should be ≤ 10.0%.

The LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[9]

• Procedure :

  • Determine the concentration that gives a signal-to-noise (S/N) ratio of approximately 10.

  • Prepare six samples at this concentration and analyze them.

• Acceptance Criteria :

  • The S/N ratio should be ≥ 10.

  • The RSD of the six replicate injections should be ≤ 10.0%.

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

• Procedure :

  • Vary the following parameters one at a time:

    • Flow rate (± 0.1 mL/min)

    • Column temperature (± 2 °C)

    • Mobile phase composition (e.g., n-Hexane / Isopropanol 96:4 and 94:6)

  • Analyze a system suitability solution with each variation.

• Acceptance Criteria :

  • The resolution between the enantiomers should remain > 1.5.

  • The retention times should not shift significantly to cause peak misidentification.

Data Summary

The following table summarizes the expected performance of a validated chiral HPLC method for the enantiomeric excess of 1-bromo-4-[(1R)-1-methoxyethyl]benzene.

Validation Parameter	Acceptance Criteria	Typical Result
Specificity	Resolution > 1.5	2.1
Linearity (r²)	≥ 0.999	0.9995
Range	LOQ to 1.0%	0.05% to 1.0%
Accuracy (% Recovery)	90.0% - 110.0%	98.5% - 102.3%
Precision (RSD)	Repeatability: ≤ 5.0%; Intermediate: ≤ 10.0%	Repeatability: 2.5%; Intermediate: 4.8%
LOQ (S/N)	≥ 10	12
Robustness	Resolution > 1.5	Maintained > 1.8 under all conditions

Alternative Methods for Enantiomeric Excess Determination

While chiral HPLC is a powerful tool, other techniques can also be employed for the determination of enantiomeric excess.

Caption: Alternative methods for enantiomeric excess analysis.

• Chiral Nuclear Magnetic Resonance (NMR) Spectroscopy : Utilizes chiral solvating or derivatizing agents to induce chemical shift differences between enantiomers. It is a rapid and non-destructive method but generally less sensitive than HPLC.[1][6]

• Chiral Gas Chromatography (GC) : Suitable for volatile and thermally stable compounds. Offers high resolution but requires derivatization for many non-volatile analytes.

• Supercritical Fluid Chromatography (SFC) : Often provides faster separations and uses less organic solvent than HPLC. It can be a "greener" alternative.

• Capillary Electrophoresis (CE) : Requires minimal sample and solvent but can have lower reproducibility compared to HPLC.[1]

• Circular Dichroism (CD) : A spectroscopic method that measures the differential absorption of left- and right-circularly polarized light. It is a powerful tool for studying chiral molecules but may be less straightforward for quantitative determination of enantiomeric excess in mixtures.[12]

Conclusion

The validated chiral HPLC method presented in this guide provides a reliable and robust approach for the determination of the enantiomeric excess of 1-bromo-4-[(1R)-1-methoxyethyl]benzene. The detailed validation protocol, grounded in ICH guidelines, ensures the method's suitability for use in a regulated environment. While alternative methods exist, chiral HPLC remains a gold standard for this application due to its high sensitivity, accuracy, and precision. The choice of the most appropriate method will ultimately depend on the specific requirements of the analysis, including sample properties, required throughput, and available instrumentation.

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A Comparative Guide for Synthetic Chemists: Aryl Bromides vs. Aryl Chlorides in the Synthesis of 1-Methoxyethylbenzene Derivatives

In the pursuit of novel therapeutics and functional materials, the efficient synthesis of complex organic molecules is paramount. Among the vast array of valuable structural motifs, 1-methoxyethylbenzene derivatives stand out for their prevalence in pharmaceuticals and agrochemicals. The strategic construction of these molecules often relies on robust cross-coupling methodologies. A critical decision point in any synthetic campaign is the choice of starting materials, and for the synthesis of 1-methoxyethylbenzene derivatives, the selection between an aryl bromide and an aryl chloride precursor is a pivotal one, with significant implications for reaction efficiency, cost, and scalability.

This guide provides a comprehensive comparison of aryl bromides and aryl chlorides in the synthesis of 1-methoxyethylbenzene derivatives, supported by mechanistic insights and experimental data. We will delve into the key factors governing their reactivity in popular cross-coupling reactions, offering practical guidance to researchers, scientists, and drug development professionals for making informed decisions in their synthetic endeavors.

The Halogen Conundrum: Reactivity vs. Cost-Effectiveness

The fundamental difference between aryl bromides and aryl chlorides lies in the carbon-halogen bond strength. The C-Cl bond is significantly stronger (bond dissociation energy of ~96 kcal/mol) than the C-Br bond (~81 kcal/mol)[1]. This disparity in bond strength directly translates to a general reactivity trend in many transition-metal-catalyzed cross-coupling reactions, with aryl bromides being more reactive than their chloride counterparts[2][3].

However, from an economic and accessibility standpoint, aryl chlorides are often more attractive starting materials due to their lower cost and wider commercial availability[4][5]. This economic advantage presents a compelling reason to explore and optimize reaction conditions for the less reactive, yet more cost-effective, aryl chlorides.

Navigating the Cross-Coupling Landscape: A Head-to-Head Comparison

The synthesis of 1-methoxyethylbenzene derivatives frequently employs palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura, Buchwald-Hartwig, Heck, and Sonogashira reactions, as well as C-O coupling reactions to introduce the methoxyethyl moiety. The choice between an aryl bromide and an aryl chloride profoundly impacts the design of the catalytic system for each of these transformations.

The Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis for the formation of biaryl structures. The key step in the catalytic cycle is the oxidative addition of the aryl halide to a Pd(0) complex. Due to the stronger C-Cl bond, the oxidative addition of aryl chlorides is slower and more challenging than that of aryl bromides[4][6].

Historically, traditional palladium catalysts with triarylphosphine ligands were effective for aryl bromides but struggled with all but the most activated aryl chlorides (e.g., those bearing electron-withdrawing groups)[7]. The breakthrough in this area came with the development of bulky, electron-rich phosphine ligands, such as those developed by Buchwald and Fu, and N-heterocyclic carbenes (NHCs), which have proven to be highly effective for the Suzuki coupling of a wide range of aryl chlorides, including electron-rich and sterically hindered substrates[5][7]. Some modern catalyst systems even allow for the coupling of unactivated aryl chlorides at room temperature with very low catalyst loadings[8].

Experimental Data Snapshot: Suzuki-Miyaura Coupling

Entry	Aryl Halide	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	4-Bromoanisole	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	12	95	[9]
2	4-Chloroanisole	Pd₂(dba)₃ (1)	XPhos (2)	K₃PO₄	t-BuOH/H₂O	100	18	92
3	4-Chloroanisole	Pd(II) complex (0.01)	Bidentate amine	K₃PO₄	i-PrOH/H₂O	RT	3	95	[8]

This table is a representative summary based on literature data for analogous systems and is intended for comparative purposes.

The data illustrates that while aryl bromides can be coupled effectively with standard catalyst systems, the successful coupling of aryl chlorides often necessitates the use of more specialized and often more expensive ligands and pre-catalysts. However, the development of highly active catalysts can overcome the reactivity gap, achieving excellent yields under mild conditions[8].

The Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful tool for the formation of C-N bonds, crucial for the synthesis of many pharmaceuticals. Interestingly, the reactivity order of aryl halides in this reaction can be ArBr > ArCl > ArI[10]. While the oxidative addition of aryl chlorides is still slower than that of aryl bromides, the subsequent steps in the catalytic cycle can also be influenced by the nature of the halide.

Similar to the Suzuki coupling, the use of bulky, electron-rich phosphine ligands (e.g., XPhos, tBuXPhos) is critical for the successful amination of aryl chlorides[11][12]. These ligands promote the formation of the active monoligated Pd(0) species and facilitate both the oxidative addition and the subsequent reductive elimination steps. Specialized ligands like NIXANTPHOS have been shown to be particularly effective for the amination of unactivated aryl chlorides at low catalyst loadings[13].

Experimental Workflow: Buchwald-Hartwig Amination of a 1-Methoxyethyl-substituted Aryl Halide

Below is a generalized protocol highlighting the key differences when using an aryl bromide versus an aryl chloride.

Using an Aryl Bromide:

• To a dry Schlenk tube under an inert atmosphere, add the aryl bromide (1.0 equiv), the amine (1.2 equiv), a suitable base (e.g., NaOt-Bu, 1.4 equiv), a palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), and a suitable ligand (e.g., BINAP, 2-4 mol%).

• Add anhydrous toluene as the solvent.

• Heat the reaction mixture at 80-100 °C until the starting material is consumed (as monitored by TLC or GC-MS).

• Cool the reaction to room temperature, quench with water, and extract the product with an organic solvent.

• Purify the product by column chromatography.

Using an Aryl Chloride:

• To a dry Schlenk tube under an inert atmosphere, add the aryl chloride (1.0 equiv), the amine (1.2 equiv), a stronger base (e.g., LHMDS or a higher loading of NaOt-Bu, 1.5-2.0 equiv), a more active palladium precatalyst (e.g., a G3 or G4 Buchwald precatalyst, 0.5-2 mol%), and a bulky monophosphine ligand (e.g., XPhos or tBuXPhos, 1-4 mol%).

• Add anhydrous toluene or 1,4-dioxane as the solvent.

• Heat the reaction mixture at a potentially higher temperature (100-120 °C) for a longer duration.

• Follow the same workup and purification procedure as for the aryl bromide.

The key adjustments for the aryl chloride include the use of a more active catalyst system, a stronger base, and potentially higher reaction temperatures and longer reaction times.

C-O Coupling Reactions: Introducing the Methoxyethyl Moiety

The direct formation of a C-O bond between an aryl halide and an alcohol, such as 2-methoxyethanol, is another important transformation. This reaction is often more challenging than C-N or C-C coupling due to the slower reductive elimination from the arylpalladium alkoxide intermediate[14][15]. This slow reductive elimination can lead to competing β-hydride elimination, resulting in reduced yields.

For C-O coupling, the reactivity difference between aryl bromides and chlorides is again pronounced. While activated aryl bromides can be coupled with primary alcohols using relatively simple catalyst systems, the coupling of unactivated aryl chlorides requires more sophisticated ligands[14][15][16]. The development of new ligands has enabled the efficient C-O coupling of even electron-rich aryl chlorides with primary alcohols[15]. Nickel-based catalyst systems have also emerged as a powerful alternative for the C-O cross-coupling of less reactive aryl halides[17].

Decision-Making Framework: A Guide for the Synthetic Chemist

The choice between an aryl bromide and an aryl chloride for the synthesis of a 1-methoxyethylbenzene derivative is a multi-faceted decision. The following diagram illustrates a logical workflow to guide this selection process.

Caption: Decision workflow for selecting between aryl bromide and aryl chloride.

Catalytic Cycle Overview: The Role of the Halide

The fundamental steps of a palladium-catalyzed cross-coupling reaction are illustrated in the catalytic cycle below. The nature of the halogen (X = Br or Cl) primarily influences the initial oxidative addition step.

Caption: Generalized catalytic cycle for cross-coupling reactions.

Conclusion and Future Outlook

The choice between aryl bromides and aryl chlorides in the synthesis of 1-methoxyethylbenzene derivatives is no longer a simple trade-off between reactivity and cost. The remarkable advancements in catalyst development, particularly the design of sophisticated phosphine ligands and N-heterocyclic carbenes, have significantly narrowed the reactivity gap. While aryl bromides remain the more reactive and often more straightforward choice, the economic and environmental benefits of using aryl chlorides make them an increasingly viable and attractive option, especially for large-scale synthesis.

For the modern synthetic chemist, the decision should be based on a holistic assessment of project goals, including cost constraints, timeline, and the availability of specialized catalysts and expertise. As catalyst technology continues to evolve, we can anticipate even more efficient and general methods for the activation of aryl chlorides, further solidifying their role as valuable building blocks in the synthesis of complex organic molecules.

References

• Buchwald Ligands Review | Entegris.
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• Thermal Nickel-Catalyzed Carbon–Oxygen Cross-Coupling of (Hetero)aryl Halides with Alcohols Enabled by the Use of a Silane Reductant Approach.
• A General and Efficient Catalyst for Palladium-Catalyzed C-O Coupling Reactions of Aryl Halides with Primary Alcohols. Organic Chemistry Portal.
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• Buchwald–Hartwig amin
• Fors, B. P., et al. Palladium-Catalyzed C–O Cross-Coupling of Primary Alcohols. Journal of the American Chemical Society.
• Bedford, R. B., et al. Extremely high activity catalysts for the Suzuki coupling of aryl chlorides: the importance of catalyst longevity.
• Fu, G. C. Palladium-Catalyzed Coupling Reactions of Aryl Chlorides.
• Littke, A. F., & Fu, G. C. A Versatile Catalyst for Heck Reactions of Aryl Chlorides and Aryl Bromides under Mild Conditions. Journal of the American Chemical Society.
• Wang, Y., et al. A Highly Active Catalyst System for Suzuki–Miyaura Coupling of Aryl Chlorides. Organometallics.
• Kelly, C. B., et al. Palladium-Catalyzed C–O Cross-Coupling of Primary Alcohols. Organic Letters.
• C-O cross-coupling of activated aryl and heteroaryl halides with aliph
• Billingsley, K. L., & Buchwald, S. L. Pd-catalyzed Suzuki-Miyaura reactions of aryl halides using bulky biarylmonophosphine ligands.
• Bruneau, A., et al. NIXANTPHOS: a highly active ligand for palladium catalyzed Buchwald–Hartwig amination of unactivated aryl chlorides. Dalton Transactions.
• Martin, R., & Buchwald, S. L. Mechanistic Studies of Palladium-Catalyzed Aminocarbonylation of Aryl Chlorides with Carbon Monoxide and Ammonia. Journal of the American Chemical Society.
• Galushko, A. S., et al. Comparative study of aryl halides in Pd-mediated reactions: key factors beyond the oxidative addition step. Inorganic Chemistry Frontiers.
• Ahlquist, M., & Norrby, P.-O. Oxidative Addition of Aryl Chlorides to Monoligated Palladium(0): A DFT-SCRF Study. Organometallics.
• Chung, K. H., et al. Buchwald–Hartwig Amination of Aryl Chlorides Catalyzed by Easily Accessible Benzimidazolyl Phosphine-Pd Complexes. Synlett.
• Buchwald Ligands. Sigma-Aldrich.
• How to Wisely Design Conditions for Buchwald-Hartwig Couplings? WuXi AppTec.
• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs.
• Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands. MDPI.
• Halogenase-Assisted Alkyne/Aryl Bromide Sonogashira Coupling for Ribosomally Synthesized Peptides.
• Palladium-Catalyzed Chemoselective Cross-Coupling of Acyl Chlorides and Organostannanes. Organic Chemistry Portal.
• Competing and comparison reactions a The reaction with aryl halides with different properties.
• Comparative study of aryl halides in Pd-mediated reactions: Key factors beyond the oxidative addition step.
• Variations on a theme—recent developments on the mechanism of the Heck reaction and their implications for synthesis. University of Windsor.
• Ligand- and copper-free Sonogashira and Heck couplings of (Het)
• Heck Reaction—St
• Heck Reactions with Aryl Chlorides. Diva-portal.org.
• Denmark, S. E., & Wu, Z. Cross-Coupling Reactions of Arylsilanols with Substituted Aryl Halides. Organic Letters.
• So, C. M., & Kwong, F. Y.
• Ligand-, Copper-, and Amine-Free Sonogashira Reaction of Aryl Iodides and Bromides with Terminal Alkynes.
• Li, H., et al. Rapid and Efficient Pd-Catalyzed Sonogashira Coupling of Aryl Chlorides. The Journal of Organic Chemistry.
• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors.
• Aryl Halide Cross-Coupling via Formate-Mediated Transfer Hydrogenation.
• Do you think that the mechanisms for the reaction of Suzuki-Miyaura with aryl iodides, aryl bromides and aryl chlorides are different?
• B-Alkyl Suzuki Couplings. Macmillan Group.
• The Suzuki Reaction. Andrew G Myers Research Group.
• Aryl bromide/triflate selectivities reveal mechanistic divergence in palladium-catalysed couplings; the Suzuki–Miyaura anomaly.
• Buchwald-Hartwig Amin
• Shen, Q., & Hartwig, J. F. Palladium-Catalyzed Amination of Aryl Chlorides and Bromides with Ammonium Salts. Organic Letters.
• Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals.
• Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future.
• The synthesis of novel highly substituted benzene derivatives for use in palladium-catalysed cross-coupling reactions. Journal of the Chemical Society, Perkin Transactions 1.
• Impact of Cross-Coupling Reactions in Drug Discovery and Development. MDPI.
• Highly selective cross-coupling reactions of 1,1-dibromoethylenes with alkynylaluminums for the synthesis of aryl substituted conjugated enediynes and unsymmetrical 1,3-diynes. RSC Publishing.

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Validation of Absolute Stereochemistry for 1-Bromo-4-[(1R)-1-methoxyethyl]benzene: X-ray Crystallography vs. Chiroptical Alternatives

Executive Summary

Determining the absolute configuration of chiral intermediates is a non-negotiable milestone in drug development and synthetic chemistry. For 1-bromo-4-[(1R)-1-methoxyethyl]benzene , the presence of a heavy bromine atom makes Single-Crystal X-ray Diffraction (SCXRD) the gold standard for stereochemical validation[1]. However, because this molecule is a liquid at room temperature, traditional crystallization poses a significant barrier.

This guide provides an authoritative comparison between SCXRD (utilizing advanced crystallization techniques) and modern solution-state alternatives like Vibrational Circular Dichroism (VCD). By analyzing the causality behind experimental choices, we establish a self-validating framework for confirming the (1R) stereocenter.

The Chemical Challenge & Mechanistic Causality

To validate the (1R) configuration of 1-bromo-4-(1-methoxyethyl)benzene, we must navigate its specific structural properties:

• The Heavy Atom Advantage: The molecule contains a bromine atom ( Z=35 ). When irradiated with X-rays (specifically Cu-K α ), bromine exhibits strong anomalous dispersion. This physical phenomenon allows for the precise calculation of the Flack parameter , providing a direct, unambiguous assignment of absolute stereochemistry[2].

• The Derivatization Dead-End: Traditional NMR techniques using Chiral Derivatizing Agents (CDAs), such as Mosher's acid, require a reactive nucleophile (a free -OH or -NH 2​ group)[3]. Because the chiral center in our target molecule is an unreactive methoxy ether (-OCH 3​ ), Mosher's method is fundamentally incompatible.

• The Physical State Barrier: The compound is an oil/liquid at standard conditions. To utilize SCXRD, we must force it into a highly ordered crystalline lattice.

Primary Methodology: Single-Crystal X-ray Diffraction (SCXRD)

To overcome the liquid state of the analyte, we employ the Crystalline Sponge (CS) Method or in situ cryo-crystallization. The CS method involves soaking a porous Metal-Organic Framework (MOF) in the liquid analyte, allowing the chiral molecules to align uniformly within the pores.

Step-by-Step Self-Validating Protocol

• Step 1: Guest Inclusion (Sample Prep)

  • Suspend desolvated MOF crystals (e.g., [(ZnCl 2​ ) 3​ (tpt) 2​ ]) in 5 μ L of neat 1-bromo-4-[(1R)-1-methoxyethyl]benzene. Incubate at 50°C for 48 hours.

  • Causality & Self-Validation: Check the unit cell parameters via a quick X-ray scan before and after incubation. A slight expansion in the unit cell volume validates successful guest uptake without destroying the single-crystal integrity.

• Step 2: Diffraction Data Collection

  • Mount the crystal on a diffractometer equipped with a Cu-K α microfocus source ( λ=1.5418 Å) and cool to 100 K.

  • Causality: Cu-K α radiation is strictly chosen over Mo-K α because the longer wavelength of copper maximizes the anomalous scattering cross-section of Bromine, drastically reducing the standard uncertainty of the Flack parameter[1].

  • Self-Validation: Ensure data completeness is >99% and redundancy is >4.0. High redundancy is critical to accurately measure the intensity differences between Friedel pairs ( Ihkl​ vs Ihˉkˉlˉ​ ).

• Step 3: Structure Solution and Refinement

  • Solve the structure using direct methods and refine against F2 .

  • Self-Validation: The final R1​ index must be < 0.05, indicating a high goodness-of-fit between the experimental diffraction data and the calculated model[1].

• Step 4: Absolute Configuration Assignment

  • Calculate the Flack parameter ( x ). For the (1R) enantiomer, x should be 0.0 with an estimated standard deviation (esd) <0.1 [2].

The Solution-State Alternative: Vibrational Circular Dichroism (VCD)

When SCXRD is unfeasible due to time constraints or MOF incompatibility, VCD is the premier orthogonal technique. VCD measures the differential absorption of left versus right circularly polarized infrared light during a vibrational transition[4].

Step-by-Step Self-Validating Protocol

• Step 1: Spectral Acquisition

  • Dissolve 10 mg of the sample in CDCl 3​ and place it in a BaF 2​ IR cell. Acquire the IR and VCD spectra simultaneously over 4-8 hours[3].

  • Self-Validation: Run a solvent blank and, if available, the racemic mixture. The racemate must yield a perfectly flat VCD signal (zero baseline). This proves the observed peaks in the (1R) sample are genuine chiroptical signals and not instrumental artifacts[4].

• Step 2: Computational Modeling (DFT)

  • Perform an ab initio Density Functional Theory (DFT) calculation (e.g., B3LYP/6-311G(d,p)) to simulate the VCD spectrum for the theoretical (1R) conformation[4].

• Step 3: Spectral Matching

  • Overlay the experimental VCD spectrum with the DFT-calculated (1R) spectrum. A match in the sign (+/-) and relative intensity of the major vibrational bands confirms the absolute configuration[5].

Objective Data Comparison

Table 1: Validation Metrics for (1R) Configuration

Metric	Target Value for (1R)	Failure/Rejection Criteria	Causality
Flack Parameter ( x )	0.00±0.05	x≈1.0 (Indicates 1S)	Measures anomalous scattering of Br[1].
SCXRD R1​ Index	<0.05	>0.10	Ensures the atomic model fits the raw data[1].
VCD Spectral Match	High Confidence (ESI > 0.8)	Anti-correlation (Mirror image)	Anti-correlation indicates the opposite enantiomer[5].

Table 2: Comparative Performance of Analytical Alternatives

Technique	Sample State Required	Derivatization	Throughput	Definitive Accuracy
SCXRD (Direct)	Single Crystal	None	Low (Days-Weeks)	Absolute (Gold Standard)
SCXRD (Sponge)	Liquid / Oil	None (Host-Guest)	Medium (Days)	Absolute
VCD Spectroscopy	Solution / Neat Liquid	None	High (Hours)	High (Relies on DFT)
NMR (Mosher's)	Solution	Impossible (-OCH 3​ )	N/A	N/A

Workflow Visualization

The following diagram maps the logical pathways for validating the stereochemistry of 1-bromo-4-[(1R)-1-methoxyethyl]benzene, highlighting the required high-contrast decision nodes.

Workflow for validating absolute configuration via X-ray Crystallography and VCD.

References

• ABSOLUTE CONFIGURATION BY VCD | BioTools BioTools[Link]

• Absolute configuration of complex chiral molecules Spark904[Link]

• Absolute configuration determination of chiral molecules without crystallisation by vibrational circular dichroism (VCD) Spectroscopy Europe[Link]

• Determination of Absolute Configuration Using Single Crystal X-Ray Diffraction ResearchGate[Link]

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• 5. spectroscopyeurope.com [spectroscopyeurope.com]

A Senior Application Scientist's Guide to Method Validation: Ensuring the Purity of 1-bromo-4-[(1R)-1-methoxyethyl]benzene by GC-MS

Introduction

In the intricate pathway of pharmaceutical development, the purity of starting materials and intermediates is not merely a quality metric; it is the foundation upon which the safety and efficacy of the final Active Pharmaceutical Ingredient (API) are built. The compound 1-bromo-4-[(1R)-1-methoxyethyl]benzene is a chiral intermediate whose stereochemical and chemical purity is paramount for subsequent synthetic steps. This guide provides a comprehensive, in-depth protocol for the validation of a Gas Chromatography-Mass Spectrometry (GC-MS) method designed for its purity assessment.[1][2]

As a Senior Application Scientist, my objective extends beyond presenting a simple protocol. This document is crafted to explain the causality behind each experimental choice, grounding every step in the rigorous framework of international regulatory standards, primarily the ICH Q2(R2) guidelines.[3][4][5] We will explore not only the "how" but the "why," creating a self-validating system that ensures trustworthiness and scientific integrity. Furthermore, we will objectively compare the validated GC-MS method with powerful alternative techniques, providing the data and context necessary for informed decision-making in a research and development setting.

Analyte Profile & Method Development Rationale

Before embarking on validation, a thorough understanding of the analyte and the rationale for method selection is crucial.

1.1. Physicochemical Properties of 1-bromo-4-[(1R)-1-methoxyethyl]benzene

• Molecular Formula: C₉H₁₁BrO[6]

• Molecular Weight: 215.09 g/mol [6][7]

• Structure: A substituted benzene ring, making it relatively non-polar.

• Volatility: The presence of the methoxyethyl group and its overall molecular weight suggest sufficient volatility for GC analysis without derivatization. The boiling point of structurally similar compounds like 1-bromo-4-isopropylbenzene is approximately 103-104°C, well within the operational range of standard GC systems.[8]

1.2. Why GC-MS? The Causality of Method Selection

Gas Chromatography is the technique of choice for volatile and thermally stable compounds.[9] The combination with Mass Spectrometry provides an orthogonal detection mechanism, enhancing confidence in the results.

• Separation Power (GC): The high efficiency of modern capillary GC columns allows for the separation of the main compound from closely related impurities, such as isomers or residual starting materials.

• Definitive Identification (MS): Mass Spectrometry is a highly specific detection method.[10][11] It fragments molecules into a unique pattern (mass spectrum), acting as a chemical fingerprint. This is invaluable for unequivocally distinguishing the target analyte from co-eluting impurities, a task where less specific detectors like Flame Ionization Detection (FID) might fail.

The GC-MS Purity Assay: A Validated Protocol

This section details the optimized chromatographic conditions and the comprehensive validation plan.

2.1. Recommended GC-MS Instrumentation and Conditions

• Instrumentation: A gas chromatograph equipped with a split/splitless injector and coupled to a single quadrupole or more advanced mass spectrometer (e.g., Q-TOF, Orbitrap) for high-resolution data.[12]

• Sample Preparation: Accurately weigh approximately 20 mg of the 1-bromo-4-[(1R)-1-methoxyethyl]benzene sample and dissolve in 20 mL of a suitable solvent (e.g., Dichloromethane or Ethyl Acetate) to create a 1 mg/mL stock solution. Further dilute as required for the validation experiments.

Parameter	Recommended Condition	Justification
GC Column	30 m x 0.25 mm ID, 0.25 µm film thickness, low-bleed (5%-phenyl)-methylpolysiloxane (e.g., DB-5ms, HP-5ms)	This non-polar stationary phase is ideal for separating aromatic compounds based on boiling point and subtle polarity differences. Low-bleed characteristics are essential for minimizing background noise in MS detection.
Injector Temperature	250 °C	Ensures rapid and complete volatilization of the analyte without thermal degradation.
Injection Mode	Split (e.g., 50:1 ratio)	Prevents column overloading and ensures sharp, symmetrical peaks for a high-concentration main component assay.
Injection Volume	1 µL	A standard volume that balances sensitivity with the prevention of system contamination or overload.
Carrier Gas	Helium, Constant Flow Rate @ 1.2 mL/min	Provides optimal separation efficiency and is inert, preventing reactions with the analyte.
Oven Program	Initial 80 °C (hold 1 min), ramp at 15 °C/min to 280 °C (hold 5 min)	A starting temperature below the solvent's boiling point allows for good peak focusing. The ramp rate is optimized to separate potential impurities from the main peak in a reasonable runtime.
MS Transfer Line	280 °C	Prevents condensation of the analyte as it transfers from the GC to the MS source.
Ion Source Temp.	230 °C	Standard temperature for robust electron ionization (EI).
Ionization Mode	Electron Ionization (EI) at 70 eV	Provides reproducible fragmentation patterns for library matching and definitive identification.
MS Acquisition Mode	Full Scan (m/z 40-450)	Allows for the detection and identification of unknown impurities. The mass range covers the analyte's molecular ion and expected fragments.
Quantitation Ion	To be determined from the analyte's mass spectrum (likely the molecular ion or a prominent, stable fragment).

The Validation Workflow: A Self-Validating System

The following validation parameters are assessed in accordance with ICH Q2(R2) guidelines to demonstrate the method is fit for its intended purpose.[4][5][13]

Caption: Workflow for the GC-MS method validation process.

3.1. Specificity Purpose: To demonstrate that the analytical method can unequivocally assess the analyte in the presence of other components, such as impurities, degradation products, or matrix components.[10][14] Experimental Protocol:

• Inject a solvent blank (e.g., Dichloromethane) to ensure no interfering peaks are present at the retention time of the analyte.

• Analyze a sample of 1-bromo-4-[(1R)-1-methoxyethyl]benzene.

• If available, separately inject solutions of known potential impurities (e.g., starting materials, regio-isomers) to determine their retention times.

• Perform a spike study: Add known amounts of potential impurities to a pure sample of the analyte and analyze to ensure they are well-separated from the main peak. Acceptance Criteria: The analyte peak should be free from any co-eluting peaks. The mass spectrum of the analyte peak in the sample must be consistent with that of a reference standard.

3.2. Linearity and Range Purpose: To establish the method's ability to produce test results that are directly proportional to the concentration of the analyte within a specified range.[15] Experimental Protocol:

• Prepare a series of at least five calibration standards from a stock solution, typically covering 50% to 150% of the nominal assay concentration.

• Inject each standard in triplicate.

• Construct a calibration curve by plotting the average peak area against the concentration.

• Perform a linear regression analysis. Acceptance Criteria: The correlation coefficient (R²) must be ≥ 0.999. The y-intercept should be insignificant compared to the response at 100% concentration.

Table 1: Illustrative Linearity Data

Concentration Level	Concentration (µg/mL)	Average Peak Area
50%	50.0	489,500
80%	80.0	785,200
100%	100.0	990,100
120%	120.0	1,195,500
150%	150.0	1,498,200

| Linear Regression | R² | 0.9998 |

3.3. Accuracy Purpose: To determine the closeness of the test results obtained by the method to the true value.[14][16] Accuracy is typically assessed using a spike-recovery study. Experimental Protocol:

• Prepare samples in triplicate at three concentration levels (e.g., 80%, 100%, and 120% of the nominal concentration) by spiking a known amount of pure analyte into a sample matrix (if applicable) or by gravimetric preparation.

• Analyze the samples and calculate the percentage recovery for each. Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0% at each concentration level.

Table 2: Illustrative Accuracy (Spike Recovery) Data

Spike Level	Theoretical Conc. (µg/mL)	Measured Conc. (µg/mL)	% Recovery
80%	80.0	79.8	99.8%
100%	100.0	101.1	101.1%

| 120% | 120.0 | 119.2 | 99.3% |

3.4. Precision Purpose: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.[14] It is evaluated at two levels:

• Repeatability (Intra-assay precision): Assesses precision over a short interval with the same analyst and equipment.

• Intermediate Precision: Assesses variations within the same laboratory (e.g., different days, different analysts, different equipment). Experimental Protocol:

• Repeatability: Prepare six individual samples at 100% of the target concentration. Analyze them and calculate the Relative Standard Deviation (%RSD).

• Intermediate Precision: A second analyst on a different day should repeat the repeatability experiment. Acceptance Criteria: The %RSD for both repeatability and intermediate precision should be ≤ 2.0%.

Table 3: Illustrative Precision Data

Precision Level	Parameter	Result (%RSD)
Repeatability	(n=6 samples, Day 1, Analyst 1)	0.85%

| Intermediate Precision | (n=6 samples, Day 2, Analyst 2) | 1.10% |

3.5. Limit of Detection (LOD) and Limit of Quantitation (LOQ) Purpose: To determine the lowest concentration of the analyte that can be reliably detected (LOD) and quantified with acceptable precision and accuracy (LOQ).[16] Experimental Protocol:

• Based on Signal-to-Noise Ratio: Prepare a series of dilute solutions and inject them to determine the concentration at which the analyte's signal-to-noise ratio is approximately 3:1 for LOD and 10:1 for LOQ.

• Based on the Calibration Curve: Use the standard deviation of the y-intercepts (σ) and the slope (S) of the regression line. LOD = 3.3 * (σ/S); LOQ = 10 * (σ/S). Acceptance Criteria: These values should be determined and reported. For a purity assay, they are typically less critical than for an impurity assay but demonstrate the method's sensitivity.

3.6. Robustness Purpose: To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters, indicating its reliability during normal usage.[14][17] Experimental Protocol:

• Analyze a standard solution while making small, deliberate changes to key parameters, one at a time.

• Examples of variations:

  • GC oven temperature ramp rate (± 2 °C/min)

  • Carrier gas flow rate (± 0.1 mL/min)

  • Injector temperature (± 5 °C) Acceptance Criteria: The system suitability parameters (e.g., peak shape, retention time) should remain within acceptable limits, and the assay result should not significantly change.

Comparison with Alternative Analytical Methodologies

A robust validation package often includes orthogonal methods—different techniques that provide the same information through a different physical principle. This strengthens confidence in the purity assessment.

Table 4: Comparison of GC-MS with HPLC-UV and qNMR

Feature	GC-MS	HPLC-UV	Quantitative NMR (qNMR)
Principle	Separation based on volatility and boiling point; detection by mass-to-charge ratio.[11][18]	Separation based on polarity and interaction with stationary/mobile phases; detection by UV absorbance.	Quantification based on the direct proportionality between the integral of a ¹H NMR signal and the number of nuclei.[19]
Analyte Suitability	Excellent for volatile and thermally stable compounds.	Excellent for non-volatile or thermally labile compounds.	Applicable to any soluble compound with unique proton signals.
Specificity	Very High. Mass spectrum provides a unique fingerprint for identification.	Moderate to High. Dependent on chromatographic resolution. Co-elution is possible.	Very High. Chemical shifts are highly specific to molecular structure.
Reference Standard	Requires a certified reference standard of the analyte for quantification.	Requires a certified reference standard of the analyte for quantification.	Does not require an analyte-specific standard. Uses a certified internal standard of a different, known compound.[20]
Primary Method?	No. Considered a chromatographic (relative) method.	No. Considered a chromatographic (relative) method.	Yes. It is a primary ratio method, directly traceable to the SI unit (mole).[21]
Key Advantage	Unparalleled identification of volatile impurities.	Widely available, robust, and versatile for a broad range of compounds.	Provides an absolute purity value without needing a pure standard of the target compound, which is ideal for novel substances.[22][23]

| Key Limitation | Limited to volatile and thermally stable analytes. | Potential for under-quantifying impurities with poor UV chromophores. | Lower sensitivity compared to chromatographic techniques; requires more sample. |

Conclusion

The Gas Chromatography-Mass Spectrometry method detailed and validated in this guide provides a specific, linear, accurate, precise, and robust system for determining the purity of 1-bromo-4-[(1R)-1-methoxyethyl]benzene. The inherent specificity of mass spectrometry makes it an exceptionally powerful tool for ensuring that the correct compound is being assessed, free from interference.[2][24] While GC-MS is a cornerstone technique, a comprehensive quality assessment strategy should consider orthogonal methods like HPLC for non-volatile impurities and qNMR for obtaining an absolute purity value, especially during the early stages of development when a certified reference standard of the intermediate may not be available. By adhering to the principles of method validation outlined herein, researchers, scientists, and drug development professionals can generate reliable and defensible data, ensuring the quality of critical intermediates and the ultimate success of their pharmaceutical development programs.

References

• ICH and FDA Guidelines for Analytical Method Validation - Lab Manager. (2025, October 23). Retrieved from [Link]

• FDA. (2024, March 6). Q2(R2) Validation of Analytical Procedures. Retrieved from [Link]

• FDA. (2024, March). Q2(R2) Validation of Analytical Procedures. Guidance for Industry. Retrieved from [Link]

• FDA. (n.d.). FDA Guidance on Analytical Method Validation. Retrieved from [Link]

• Validating Analytical Methods in Pharma: Accuracy, Specificity, Linearity & Robustness Explained. (n.d.). Retrieved from [Link]

• ICH Q2 (R1) provides guidance on validating analytical methods... (n.d.). Retrieved from [Link]

• FDA. (2015, July). Analytical Procedures and Methods Validation for Drugs and Biologics. Retrieved from [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• ICH. (2005, November). Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

• ICH. (n.d.). Quality Guidelines. Retrieved from [Link]

• Validation of Analytical Methods. (n.d.). SciSpace. Retrieved from [Link]

• Analytical method validation: A brief review. (2022, November 8). Retrieved from [Link]

• PubMed. (2013, December 15). Bromination of aromatic compounds by residual bromide in sodium chloride matrix modifier salt during heated headspace GC/MS analysis. Retrieved from [Link]

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• ACS Publications. (n.d.). Selective detection of brominated aromatic compounds using gas chromatography/negative chemical ionization mass spectrometry. Retrieved from [Link]

• FDA. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Retrieved from [Link]

• EirGenix, Inc. (2024, June 24). What are the differences and key steps in Analytical Method Development, Qualification, and Validation. Retrieved from [Link]

• A Review on GC-MS and Method Development and Validation. (n.d.). Impactfactor. Retrieved from [Link]

• Pathogenia. (n.d.). Purity Assay (Pharmaceutical Testing). Retrieved from [Link]

• A Study of the Analysis of Polybrominated Diphenyl Ether Flame Retardants by GC-MS/MS. (n.d.). Retrieved from [Link]

• ResearchGate. (2014, October 30). (PDF) Gas chromatography/tandem mass spectrometry method for the simultaneous analysis of 19 brominated compounds in environmental and biological samples. Retrieved from [Link]

• Development and validation of the GC-MS method for the determination of volatile contaminants in drug products. (2024, December 13). Retrieved from [Link]

• Analytical Validation Quick Reference Guide. (n.d.). Retrieved from [Link]

• Analyzing Brominated Flame Retardants in Food Using GC–APCI-MS–MS. (2016, January 17). LCGC International. Retrieved from [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 1-bromo-4-[(1R)-1-methoxyethyl]benzene

Core Principle: Hazard Identification and Risk Mitigation

1-bromo-4-[(1R)-1-methoxyethyl]benzene is classified as a halogenated organic compound.[1] The primary risks associated with this class of chemicals include potential harm if swallowed or absorbed through the skin, irritation to the eyes and skin, and significant environmental toxicity, particularly to aquatic life.[2][3] Many halogenated organic compounds may also form highly toxic gases, such as hydrogen bromide, upon combustion or thermal decomposition.[4][5] Therefore, all disposal procedures are designed to isolate the chemical from human contact and prevent its release into the environment.

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling the chemical for any purpose, including disposal, the following minimum PPE is mandatory. The rationale is to prevent all routes of exposure: dermal (skin), ocular (eyes), and inhalation.

• Hand Protection: Wear chemically resistant gloves. Inspect gloves for any signs of degradation or puncture before use.

• Eye/Face Protection: Use chemical safety goggles as a minimum. For tasks with a higher risk of splashing, a face shield should be worn in addition to goggles.

• Body Protection: A standard laboratory coat is required. For managing large quantities or significant spills, a chemically impervious suit should be considered.[6]

• Workstation Safety: All handling of this compound must be conducted within a certified chemical fume hood to control vapor inhalation.[6] Ensure that an eyewash station and safety shower are readily accessible and have been recently tested.

Spill Management Protocol

Accidental spills must be managed immediately and effectively to prevent exposure and environmental contamination.

Step-by-Step Spill Cleanup:

• Alert & Evacuate: Alert personnel in the immediate area. If the spill is large or ventilation is poor, evacuate the area.

• Don PPE: Wear the appropriate PPE as described in Section 2.

• Containment: For liquid spills, cover with an inert absorbent material such as sand, earth, or a commercial sorbent pad.[7] Do not use combustible materials like paper towels to absorb large quantities.

• Collection: Carefully sweep or scoop the absorbed material into a suitable, sealable container designated for hazardous waste.[6]

• Decontamination: Clean the spill area thoroughly.

• Disposal: Label the container with "Hazardous Waste," the chemical name, and the date. Dispose of it according to the procedures outlined in Section 5.

Crucial Do Not's:

• DO NOT wash spills down the drain.[6] The compound is toxic to aquatic organisms and can cause long-term environmental damage.[2]

• DO NOT allow the chemical or its waste to enter surface waters.

Waste Segregation & Collection: A Critical Step

Proper segregation is paramount for safe and compliant disposal. Co-mingling of waste streams can create hazardous reactions and significantly increase disposal costs.

As a brominated organic compound, 1-bromo-4-[(1R)-1-methoxyethyl]benzene must be collected as Halogenated Organic Waste .[1][4]

Collection Procedure:

• Use a Designated Container: Use a clearly labeled, non-reactive waste container with a secure, tight-fitting lid.[4] Many institutions provide specific containers for halogenated waste.[1]

• Proper Labeling: The container must be labeled with the words "Hazardous Waste" and a full list of its contents. Do not use abbreviations or chemical formulas.[4][8]

• Storage: Store the sealed waste container in a cool, dry, and well-ventilated area away from incompatible materials like strong oxidizing agents.[4] Keep the container closed at all times except when adding waste.[4]

The workflow below illustrates the decision-making process for handling and disposing of this chemical.

Caption: Decision workflow for handling and disposal of 1-bromo-4-[(1R)-1-methoxyethyl]benzene.

Formal Disposal Procedure

Final disposal of this chemical must be conducted through a licensed and approved hazardous waste disposal facility.

• Engage Professionals: Coordinate with your institution's Environmental Health and Safety (EHS) office or a certified hazardous waste contractor.[8]

• Documentation: Ensure all paperwork, including waste manifests, is completed accurately.

• Regulatory Compliance: The disposal method must comply with all local, regional, and national hazardous waste regulations.[6] In the United States, this includes regulations from the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA), specifically concerning halogenated organic compounds.[9][10]

• Preferred Method: High-temperature incineration in a facility equipped with acid gas scrubbers is the typical and preferred disposal method for halogenated organic waste.[1][11] This process is designed to destroy the organic molecule while capturing harmful byproducts like hydrogen bromide (HBr).[11]

Data Summary Table

Parameter	Information	Reference
Chemical Name	1-bromo-4-[(1R)-1-methoxyethyl]benzene	N/A
Synonyms	(R)-1-(4-Bromophenyl)ethyl methyl ether	N/A
Chemical Class	Halogenated Aromatic Organic Compound	[1]
Primary Hazards	Harmful if swallowed, Toxic to aquatic life with long-lasting effects.	[2]
Waste Classification	Hazardous Waste	[2][6]
Disposal Category	Halogenated Organic Waste	[1][8]
UN Number (similar compounds)	UN 2810 (Toxic Liquid, Organic, n.o.s.) or UN 3082 (Environmentally hazardous substance, liquid, n.o.s.)	[2]
Required PPE	Chemical safety goggles, resistant gloves, lab coat.	[6]
Spill Containment	Inert absorbent material (sand, earth).
Disposal Method	Incineration by an approved waste disposal facility.	[1][11]

References

• 1-bromo-4-(1-methylethyl)benzene - ChemBK. ChemBK. [Link]

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